KPT-6566

Core Science & Biosynthesis

The Dual-Pronged Assault of KPT-6566: A Technical Guide to its Mechanism of Action

For Immediate Release to the Scientific Community

This technical guide provides an in-depth exploration of the multifaceted mechanism of action of KPT-6566, a novel anti-cancer agent. KPT-6566 has demonstrated significant preclinical efficacy, attributable to its unique, dual mechanism of action targeting the prolyl isomerase PIN1, and its more recently discovered activity as a dual inhibitor of STAG1 and STAG2. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of KPT-6566's molecular interactions and cellular consequences.

Primary Target: Covalent Inhibition and Degradation of PIN1

KPT-6566 is a selective and covalent inhibitor of the peptidyl-prolyl cis/trans isomerase PIN1.[1][2][3] PIN1 is overexpressed in a majority of human cancers and plays a critical role in tumorigenesis by catalyzing the isomerization of phosphorylated serine/threonine-proline motifs in various oncoproteins and tumor suppressors.[1][2]

KPT-6566 irreversibly binds to the cysteine 113 (Cys113) residue within the catalytic site of PIN1.[2][4] This covalent interaction directly inhibits the isomerase activity of PIN1, preventing it from regulating its downstream substrates.[2] Furthermore, this binding event has been reported to promote the degradation of the PIN1 protein, although this effect may be cell-type specific.[1][3]

Quantitative Inhibition Data

Target Domain	Metric	Value	Reference
PIN1 PPIase Domain	IC50	640 nM	[3]
PIN1 PPIase Domain	Ki	625.2 nM	[3]

Cellular Proliferation Inhibition

Cell Line	Metric	Value	Reference
P19 (embryonal carcinoma)	IC50	7.24 µM	[5]
NCCIT (embryonal carcinoma)	IC50	4.65 µM	[5]

The Second Insult: ROS Induction and DNA Damage

A key feature of KPT-6566's mechanism is the release of a quinone-mimicking molecule following its covalent interaction with PIN1.[1][6] This released entity generates reactive oxygen species (ROS), leading to a state of oxidative stress within the cancer cell.[1][2] The induction of ROS contributes to DNA damage, further promoting cancer cell-specific apoptosis.[1][6] This dual mechanism of direct PIN1 inhibition and simultaneous induction of cytotoxic ROS provides a powerful and selective anti-cancer strategy.[1]

A Newly Uncovered Target: Dual Inhibition of STAG1 and STAG2

Recent research has unveiled an additional layer to KPT-6566's mechanism of action, identifying it as a dual inhibitor of the stromal antigen 1 and 2 (STAG1 and STAG2).[7] STAG1 and STAG2 are crucial components of the cohesin complex, which plays a vital role in chromosome segregation and DNA repair.[7] KPT-6566 has been shown to directly bind to STAG1 and STAG2, disrupting their interactions with SCC1 and double-stranded DNA.[7] This interference with cohesin complex function impairs DNA damage repair, leading to the accumulation of double-strand breaks and subsequent apoptosis.[7]

Downstream Signaling Consequences

The inhibition of PIN1 and STAG1/2 by KPT-6566 triggers a cascade of downstream effects that collectively suppress tumor growth and survival. These include:

• Inhibition of Oncogenic Pathways: KPT-6566 has been shown to inhibit the mut-p53, NOTCH1, and NRF2 pathways.[3]

• Cell Cycle Dysregulation: The compound affects the levels of hyperphosphorylated retinoblastoma protein (pRB) and Cyclin D1, and inhibits the expression of G1-phase-specific cyclins and cyclin-dependent kinases, leading to cell cycle arrest.[3][8]

• Induction of DNA Damage: A hallmark of KPT-6566 activity is the induction of DNA damage, as evidenced by increased phosphorylation of the histone variant H2AX.[3]

• Downregulation of Embryonic Transcription Factors: In testicular germ cell tumors, KPT-6566 treatment leads to the downregulation of the embryonic transcription factors Oct-4 and Sox2, as well as Cyclin D1.[5]

Visualizing the Mechanism of Action

The following diagrams illustrate the key aspects of KPT-6566's mechanism of action.

Caption: Dual mechanism of KPT-6566 targeting PIN1.

Caption: Mechanism of KPT-6566 as a STAG1/2 inhibitor.

Key Experimental Protocols

The following are representative protocols for key experiments used to elucidate the mechanism of action of KPT-6566.

PIN1 Enzymatic Assay (PPIase Activity)

This assay measures the ability of a compound to inhibit the cis-trans isomerization of a substrate peptide by PIN1.

Materials:

• Recombinant human PIN1 enzyme

• Assay buffer (e.g., 35 mM HEPES, pH 7.8)

• Substrate peptide (e.g., Ac-Phe-Phe-pSer-Pro-Phe-pNA)

• Chymotrypsin

• KPT-6566 or other test compounds

• 96-well microplate

• Spectrophotometer

Protocol:

• Prepare serial dilutions of KPT-6566 in the assay buffer.

• In a 96-well plate, add the PIN1 enzyme to each well.

• Add the KPT-6566 dilutions to the wells and pre-incubate for a defined period (e.g., 30 minutes) at room temperature to allow for covalent binding.

• Initiate the reaction by adding the substrate peptide to each well.

• Allow the isomerization reaction to proceed for a set time.

• Stop the reaction and cleave the trans-isoform of the substrate by adding chymotrypsin. The cleavage releases p-nitroaniline (pNA), which can be detected spectrophotometrically.

• Measure the absorbance at 405 nm.

• Calculate the percentage of inhibition relative to a vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Cellular ROS Detection Assay

This assay quantifies the generation of reactive oxygen species in cells following treatment with KPT-6566.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• KPT-6566

• 2',7'-dichlorodihydrofluorescein diacetate (DCFDA) or other ROS-sensitive fluorescent probe

• Phosphate-buffered saline (PBS)

• Flow cytometer or fluorescence microplate reader

Protocol:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of KPT-6566 for the desired time period.

• Wash the cells with PBS.

• Load the cells with the DCFDA probe by incubating them in a medium containing DCFDA for 30-60 minutes at 37°C.

• Wash the cells with PBS to remove any excess probe.

• Measure the fluorescence intensity using a flow cytometer or a fluorescence microplate reader. An increase in fluorescence intensity corresponds to an increase in intracellular ROS levels.

H2AX Phosphorylation Assay (DNA Damage)

This immunofluorescence-based assay detects the phosphorylation of histone H2AX at serine 139 (γH2AX), a marker of DNA double-strand breaks.

Materials:

• Cancer cell line of interest

• Coverslips

• Complete cell culture medium

• KPT-6566

• Paraformaldehyde (PFA) for fixation

• Triton X-100 for permeabilization

• Blocking solution (e.g., bovine serum albumin in PBS)

• Primary antibody against γH2AX

• Fluorescently labeled secondary antibody

• DAPI for nuclear counterstaining

• Fluorescence microscope

Protocol:

• Grow cells on coverslips in a multi-well plate.

• Treat the cells with KPT-6566 for the desired time.

• Fix the cells with 4% PFA for 15 minutes.

• Permeabilize the cells with 0.25% Triton X-100 for 10 minutes.

• Block non-specific antibody binding with the blocking solution for 1 hour.

• Incubate the cells with the primary anti-γH2AX antibody overnight at 4°C.

• Wash the cells with PBS.

• Incubate the cells with the fluorescently labeled secondary antibody for 1-2 hours at room temperature in the dark.

• Wash the cells with PBS.

• Mount the coverslips onto microscope slides using a mounting medium containing DAPI.

• Visualize and quantify the γH2AX foci using a fluorescence microscope. An increase in the number of foci per nucleus indicates an increase in DNA damage.

This technical guide consolidates the current understanding of KPT-6566's mechanism of action. The compound's ability to dually target PIN1 and the cohesin complex components STAG1/2 underscores its potential as a robust anti-cancer therapeutic. Further research is warranted to fully elucidate the interplay between these mechanisms and to translate these promising preclinical findings into clinical applications.

References

• 1. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Targeted degradation of Pin1 by protein-destabilizing compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | KPT6566 induces apoptotic cell death and suppresses the tumorigenicity of testicular germ cell tumors [frontiersin.org]
• 6. arts.units.it [arts.units.it]
• 7. Discovery of KPT-6566 as STAG1/2 Inhibitor sensitizing PARP and NHEJ Inhibitors to suppress tumor cells growth in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Juglone and KPT6566 Suppress the Tumorigenic Potential of CD44+CD133+ Tumor-Initiating Caco-2 Cells In Vitro and In Vivo [frontiersin.org]

KPT-6566: A Covalent Inhibitor of PIN1 for Cancer Therapy - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The prolyl isomerase PIN1 is a pivotal regulator of numerous signaling pathways frequently dysregulated in cancer. Its overexpression is a hallmark of many human malignancies, contributing to tumor initiation, progression, and therapeutic resistance. KPT-6566 has been identified as a novel, selective, and covalent inhibitor of PIN1.[1] This compound exhibits a unique dual mechanism of action: it directly inhibits PIN1's enzymatic activity and also induces cancer cell-specific death by releasing a quinone-mimicking drug that generates reactive oxygen species (ROS) and subsequent DNA damage.[1][2] KPT-6566 covalently binds to the highly conserved Cysteine 113 (Cys113) residue within the catalytic site of PIN1, ensuring potent and sustained inhibition.[3] Preclinical studies have demonstrated the potential of KPT-6566 in diminishing cancer-associated phenotypes in vitro and curbing the growth of lung metastases in vivo, establishing it as a promising lead compound for the development of novel anti-cancer therapeutics.[1][4]

Quantitative Data Summary

The following tables provide a consolidated view of the key quantitative parameters defining the interaction of KPT-6566 with PIN1 and its cellular effects.

Table 1: Biochemical Inhibition of PIN1

Parameter	Value	Reference
IC50 (PPIase Assay)	640 nM	[5][6]
Ki	625.2 nM	[5]
Covalent Inhibition (k_inact/Ki)	745.4 min⁻¹ nM⁻¹	[7]

Table 2: Cellular Activity of KPT-6566

Cell Line	Cancer Type	Assay	IC50 / Effect	Reference
MDA-MB-231	Breast Cancer	Colony Formation	1.2 µM	[8]
P19	Testicular Germ Cell Tumor	Cell Viability	7.24 µM	[9]
Caco-2	Colorectal Cancer	Cell Viability	7.45 µM	[10]
HCT116	Colorectal Cancer	Cell Viability	9.46 µM	[10]
HT29	Colorectal Cancer	Cell Viability	13.8 µM	[10]
SW480	Colorectal Cancer	Cell Viability	11.1 µM	[10]
DLD-1	Colorectal Cancer	Cell Viability	10.7 µM	[10]

Mechanism of Action and Signaling Pathways

KPT-6566's therapeutic efficacy is derived from a dual mechanism of action that combines direct, irreversible inhibition of PIN1 with the induction of oxidative stress.

• Covalent Inhibition of PIN1 : KPT-6566 covalently modifies the Cys113 residue in the catalytic pocket of PIN1.[3] This irreversible binding physically obstructs the active site, preventing the isomerization of phosphorylated serine/threonine-proline (pSer/Thr-Pro) motifs in substrate proteins. The inhibition of PIN1's catalytic function disrupts downstream signaling pathways that promote oncogenesis.[7]

• Induction of Oxidative Stress and DNA Damage : Upon covalent binding to PIN1, KPT-6566 releases a quinone-mimicking byproduct.[1][3] This molecule generates reactive oxygen species (ROS), leading to oxidative stress and DNA damage. This preferentially triggers apoptosis in cancer cells, which often have compromised DNA damage response pathways.[1][3]

By inhibiting PIN1, KPT-6566 modulates several critical oncogenic signaling pathways, including those driven by mut-p53, NOTCH1, and NRF2.[5][7] This leads to a reduction in the expression of key cell cycle proteins like Cyclin D1 and affects the phosphorylation status of the retinoblastoma protein (pRB).[5][6]

Dual mechanism of action of KPT-6566.

Signaling pathways modulated by KPT-6566.

Experimental Protocols

Detailed methodologies for key experiments cited in the characterization of KPT-6566 are provided below.

Chymotrypsin-Coupled Peptidyl-Prolyl Isomerase (PPIase) Assay

This assay measures the enzymatic activity of PIN1 and its inhibition by KPT-6566.

• Principle : The assay utilizes a synthetic peptide substrate (e.g., Suc-Ala-pSer-Pro-Phe-pNA) that is cleaved by chymotrypsin (B1334515) only when the pSer-Pro bond is in the trans conformation. PIN1 catalyzes the cis to trans isomerization, and the rate of this reaction is monitored by the chymotrypsin-mediated cleavage of the p-nitroanilide (pNA) group, which can be measured spectrophotometrically.[11][12]

• Reagents and Materials :

  • Recombinant human PIN1 protein

  • KPT-6566

  • Assay Buffer: 35 mM HEPES (pH 7.8)

  • Substrate: Suc-Ala-pSer-Pro-Phe-pNA

  • α-chymotrypsin

  • 96-well microplate

  • Spectrophotometer

• Procedure :

  • Prepare serial dilutions of KPT-6566 in the assay buffer.

  • In a 96-well plate, pre-incubate recombinant PIN1 with various concentrations of KPT-6566 or DMSO (vehicle control) for a specified duration (e.g., up to 12 hours) at 4°C.[6]

  • Initiate the reaction by adding a solution of α-chymotrypsin and the peptide substrate to each well.

  • Immediately measure the absorbance at 390 nm every 15 seconds for 10-15 minutes at 10°C.[6]

  • Calculate the initial reaction rates. The rate of increase in absorbance is proportional to the rate of cis-to-trans isomerization of the substrate by PIN1.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Mass Spectrometry for Covalent Binding Analysis

This method confirms the covalent modification of PIN1 by KPT-6566.

• Principle : Intact protein mass spectrometry is used to measure the molecular weight of PIN1 before and after incubation with KPT-6566. A mass shift corresponding to the addition of the inhibitor (or a fragment thereof) confirms covalent binding.

• Reagents and Materials :

  • Recombinant human PIN1 protein

  • KPT-6566

  • Incubation Buffer: 50 mM HEPES, 300 mM NaCl, pH 7.4

  • Mass Spectrometer (e.g., Q-ToF)

• Procedure :

  • Incubate recombinant PIN1 (e.g., 10 µM) with an excess of KPT-6566 (e.g., 30 µM) or DMSO for 1 hour at room temperature.[13]

  • Prepare the sample for mass spectrometry by diluting it in an appropriate solution (e.g., H₂O with 0.1% v/v formic acid).

  • Acquire the mass spectrum of the intact protein.

  • Compare the molecular weight of the KPT-6566-treated PIN1 with the DMSO-treated control. An increase in mass indicates covalent modification.

Cell Viability (MTT/WST-1) Assay

This assay assesses the effect of KPT-6566 on the proliferation and viability of cancer cells.

• Principle : Tetrazolium salts (like MTT or WST-1) are reduced by metabolically active cells to a colored formazan (B1609692) product. The amount of formazan is proportional to the number of viable cells and can be quantified by measuring absorbance.

• Reagents and Materials :

  • Cancer cell lines

  • Complete culture medium

  • KPT-6566

  • MTT or WST-1 reagent

  • Solubilization solution (for MTT)

  • 96-well plates

  • Microplate reader

• Procedure :

  • Seed cancer cells (e.g., 2 x 10³ cells/well) in a 96-well plate and allow them to adhere overnight.[5]

  • Treat the cells with a serial dilution of KPT-6566 (e.g., 0-20 µM) and a vehicle control (DMSO) for the desired duration (e.g., 48 hours).[5]

  • Add MTT or WST-1 reagent to each well and incubate for 2-4 hours at 37°C.[5]

  • If using MTT, add the solubilization solution.

  • Measure the absorbance at the appropriate wavelength.

  • Calculate cell viability as a percentage relative to the vehicle-treated control and determine the IC50 value.

Western Blot Analysis

This protocol is for detecting changes in the expression levels of PIN1 and downstream signaling proteins.

• Principle : Proteins from cell lysates are separated by size using SDS-PAGE, transferred to a membrane, and detected using specific antibodies.

• Reagents and Materials :

  • Treated and untreated cell pellets

  • RIPA buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • Laemmli sample buffer

  • SDS-PAGE gels

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk in TBST)

  • Primary antibodies (e.g., anti-PIN1, anti-Cyclin D1, anti-pRB, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

• Procedure :

  • Lyse cells in RIPA buffer and quantify protein concentration using a BCA assay.

  • Denature equal amounts of protein (e.g., 20-30 µg) in Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again, apply the chemiluminescent substrate, and visualize the protein bands using an imaging system.

  • Quantify band intensities and normalize to a loading control like β-actin.

Workflow for KPT-6566 characterization.

Conclusion

KPT-6566 represents a significant advancement in the development of PIN1-targeted cancer therapies. Its unique dual mechanism of action, involving both direct covalent inhibition of PIN1 and the induction of oxidative stress, provides a multi-pronged attack on cancer cells. The comprehensive data and detailed protocols presented in this guide offer a valuable resource for the scientific community to further explore and harness the therapeutic potential of KPT-6566. Continued research into its efficacy and safety in various cancer models is warranted to pave the way for its potential clinical application.

References

• 1. benchchem.com [benchchem.com]
• 2. Protocol for generating lung and liver metastasis in mice using models that bypass intravasation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Juglone and KPT6566 Suppress the Tumorigenic Potential of CD44+CD133+ Tumor-Initiating Caco-2 Cells In Vitro and In Vivo [frontiersin.org]
• 4. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Identification of a potent and selective covalent Pin1 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Prolyl isomerase - Wikipedia [en.wikipedia.org]
• 13. Identification and inhibition of PIN1-NRF2 protein–protein interactions through computational and biophysical approaches - PMC [pmc.ncbi.nlm.nih.gov]

KPT-6566: A Technical Whitepaper on a Novel Covalent PIN1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

KPT-6566 is a novel, potent, and selective covalent inhibitor of the Peptidyl-prolyl cis-trans isomerase NIMA-interacting 1 (PIN1).[1] The discovery of KPT-6566 arose from a mechanism-based screening of a large chemical library aimed at identifying compounds that could covalently target the catalytic site of PIN1.[1][2] This molecule has demonstrated significant preclinical anti-cancer activity through a unique dual mechanism of action: direct inhibition and degradation of PIN1, and the generation of reactive oxygen species (ROS) leading to DNA damage and cancer-cell specific apoptosis.[1] This technical guide provides a comprehensive overview of the discovery, development, mechanism of action, and experimental protocols related to KPT-6566.

Discovery and Development

KPT-6566 was identified through a mechanism-based screening of approximately 200,000 commercial compounds.[2] The screening process involved initial filtering based on Lipinski's rule of five for drug-likeness, followed by a virtual structure-based screening using the crystal structure of human PIN1.[2] This led to the identification of a promising covalent inhibitor that selectively targets the PIN1 catalytic site.[1][2]

Currently, KPT-6566 is in the preclinical stage of development.[1] In vivo studies have demonstrated its ability to impair the growth of lung metastasis in mouse models, with no significant systemic toxicity observed at effective doses.[1][3]

Mechanism of Action

KPT-6566 exhibits a dual mechanism of action that contributes to its potent anti-cancer effects.[1][4]

2.1. Covalent Inhibition and Degradation of PIN1:

KPT-6566 covalently binds to the Cysteine 113 (Cys113) residue within the catalytic pocket of PIN1.[4] This irreversible binding directly inhibits the cis-trans isomerase activity of PIN1, preventing it from regulating its numerous downstream substrates involved in oncogenic signaling.[4] In some cellular contexts, this covalent interaction also leads to the degradation of the PIN1 protein.[1][5]

2.2. Induction of Oxidative Stress and DNA Damage:

Upon covalent binding to PIN1, KPT-6566 releases a quinone-mimicking drug fragment.[1][4] This byproduct generates reactive oxygen species (ROS), leading to oxidative stress and subsequent DNA damage, which preferentially triggers apoptosis in cancer cells.[1][4]

Dual mechanism of action of KPT-6566.

Impact on Oncogenic Signaling Pathways

PIN1 is a critical regulator of multiple signaling pathways that are often dysregulated in cancer. By inhibiting PIN1, KPT-6566 can modulate the activity of key oncoproteins and tumor suppressors.[3]

3.1. Mutant p53, NOTCH1, and NRF2 Pathways:

Preclinical studies have shown that KPT-6566 can dose-dependently inhibit the activation of mutant p53 (mut-p53) and NOTCH1 pathways, which are controlled by PIN1.[3] PIN1 is known to enhance the oncogenic functions of mut-p53.[6][7] DNA damage, which can be induced by KPT-6566, enhances the interaction between PIN1 and p53.[8][9] Furthermore, KPT-6566 treatment can lead to the upregulation of NRF2-mediated oxidative stress response genes.[10]

Impact of KPT-6566 on key oncogenic signaling pathways.

Quantitative Data

The following tables summarize the key quantitative data for KPT-6566 from various preclinical studies.

Parameter	Value	Assay Type
IC50	640 nM	PIN1 PPIase domain
Ki	625.2 nM	PIN1 PPIase domain

Cell Line	Cancer Type	IC50 (µM)
P19	Testicular Germ Cell	7.24
NCCIT	Testicular Germ Cell	4.65
Caco-2	Colorectal Cancer	7.45
HCT116	Colorectal Cancer	9.46
HT29	Colorectal Cancer	13.8
SW480	Colorectal Cancer	11.1
DLD-1	Colorectal Cancer	10.7

Experimental Protocols

Detailed methodologies for key experiments cited in the development of KPT-6566 are provided below.

General experimental workflow for KPT-6566 evaluation.

5.1. PIN1 PPIase Activity Assay (Chymotrypsin-Coupled)

This assay measures the cis-to-trans isomerase activity of PIN1.

• Reagents: Recombinant human PIN1, KPT-6566, assay buffer (e.g., 35 mM HEPES, pH 7.8), peptide substrate (e.g., Suc-Ala-Glu-Pro-Phe-p-nitroanilide), and α-chymotrypsin.

• Procedure:

  • Pre-incubate recombinant PIN1 with varying concentrations of KPT-6566 or DMSO (vehicle control) in assay buffer.

  • Initiate the reaction by adding the peptide substrate and α-chymotrypsin.

  • The trans form of the peptide is cleaved by chymotrypsin, releasing p-nitroaniline.

  • Monitor the increase in absorbance at 390 nm kinetically. The rate of absorbance increase is proportional to PIN1 activity.

5.2. Cell Viability Assay (MTT or CCK-8)

This assay determines the effect of KPT-6566 on cell proliferation.

• Procedure:

  • Seed cancer cells in 96-well plates and allow them to adhere overnight.

  • Treat cells with a range of KPT-6566 concentrations for a specified duration (e.g., 48-72 hours).

  • Add MTT or CCK-8 reagent to each well and incubate.

  • Measure the absorbance at the appropriate wavelength (570 nm for MTT, 450 nm for CCK-8).

  • Calculate cell viability as a percentage of the vehicle-treated control.

5.3. Western Blot Analysis

This technique is used to detect changes in protein expression levels.

• Procedure:

  • Treat cells with KPT-6566 for the desired time and concentration.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate protein lysates by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

  • Block the membrane and probe with primary antibodies against target proteins (e.g., PIN1, Cyclin D1, p-p65, γH2AX), followed by HRP-conjugated secondary antibodies.

  • Detect the signal using an ECL substrate.

5.4. Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay quantifies apoptotic and necrotic cells.

• Procedure:

  • Treat cells with KPT-6566.

  • Harvest both adherent and floating cells and wash with cold PBS.

  • Resuspend cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and Propidium Iodide (PI).

  • Incubate in the dark at room temperature.

  • Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

5.5. In Vivo Xenograft Studies

These studies evaluate the anti-tumor efficacy of KPT-6566 in animal models.

• Animal Model: Immunocompromised mice (e.g., athymic nude mice).

• Procedure:

  • Subcutaneously inject cancer cells (e.g., 1 x 10^7 P19 cells) into the flank of the mice.

  • Allow tumors to reach a palpable size.

  • Randomize mice into treatment and vehicle control groups.

  • Administer KPT-6566 (e.g., 5 mg/kg) via intraperitoneal injection at a specified frequency (e.g., every 3 days).

  • Monitor tumor volume and body weight regularly.

  • At the end of the study, excise tumors for final weight measurement and further analysis.

Conclusion

KPT-6566 is a promising preclinical candidate with a unique dual mechanism of action that effectively targets cancer cells through both direct PIN1 inhibition and induction of oxidative stress. Its ability to modulate key oncogenic signaling pathways underscores its potential as a novel therapeutic agent. Further investigation into its clinical efficacy and safety is warranted.

References

• 1. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. Wiring the oncogenic circuitry: Pin1 unleashes mutant p53 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The amplifier effect: how Pin1 empowers mutant p53 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The prolyl isomerase Pin1 is a regulator of p53 in genotoxic response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Role of Pin1 in the regulation of p53 stability and p21 transactivation, and cell cycle checkpoints in response to DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification and inhibition of PIN1-NRF2 protein–protein interactions through computational and biophysical approaches - PMC [pmc.ncbi.nlm.nih.gov]

KPT-6566: A Technical Guide to its Core Mechanism of Reactive Oxygen Species Induction

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mechanism by which the novel anti-cancer agent KPT-6566 induces reactive oxygen species (ROS). KPT-6566 is a selective, covalent inhibitor of the peptidyl-prolyl cis/trans isomerase PIN1, an enzyme frequently overexpressed in various human cancers. Its unique dual mechanism of action, combining direct PIN1 inhibition with the generation of oxidative stress, positions it as a promising therapeutic candidate. This document details the molecular interactions, signaling pathways, quantitative effects, and experimental methodologies related to KPT-6566-induced ROS production.

Core Mechanism of Action: A Dual Approach to Cancer Cell Cytotoxicity

KPT-6566 exerts its potent anti-cancer effects through a novel, dual mechanism of action. It first covalently binds to the catalytic site of PIN1, leading to its inhibition and subsequent degradation. This primary action disrupts the isomerization of key phosphoproteins, thereby downregulating critical oncogenic signaling pathways.

A pivotal and concurrent aspect of KPT-6566's mechanism is the release of a quinone-mimicking molecule upon its covalent interaction with PIN1. This released moiety is highly effective at generating reactive oxygen species, leading to significant oxidative stress, DNA damage, and ultimately, the induction of apoptosis specifically in cancer cells.

Quantitative Data on KPT-6566 Activity

The following tables summarize key quantitative data demonstrating the efficacy of KPT-6566 and its impact on cellular processes.

Table 1: In Vitro Efficacy of KPT-6566

Parameter	Value	Target	Reference
IC₅₀	640 nM	PIN1 PPIase domain
Kᵢ	625.2 nM	PIN1 PPIase domain

Table 2: Cellular Effects of KPT-6566 Treatment

Cell Line	Concentration	Time	Effect	Reference
Wild-Type Fibroblasts	1-5 µM	8 days	Inhibition of proliferation
Various Cancer Cell Lines (HeLa, LNCaP, SKOV-3, PANC-1, PC-3, MDA-MB-468, MDA-MB-231)	0-10 µM	48 hours	Inhibition of cell viability
MDA-MB-231	2.5-5 µM	48 hours	Inhibition of mut-p53, NOTCH1, and NRF2 pathways
MDA-MB-231, MDA-MB-468	5 µM	48 hours	Induction of DNA damage (γH2AX phosphorylation)
NCCIT Embryonal Carcinoma Cells	20-40 µM	5 days	~100% inhibition of colony formation
Caco-2 Colorectal Cancer Cells	10 µM	48 hours	Significant increase in sub-G1 phase (apoptotic) cells

Signaling Pathways Involved in KPT-6566-Induced ROS

The induction of ROS by KPT-6566 triggers a cascade of cellular events, primarily involving the activation of the NRF2-mediated oxidative stress response.

KPT-6566 Dual Mechanism and ROS Production

The initial interaction of KPT-6566 with PIN1 is the critical first step. This covalent binding not only inactivates PIN1 but also liberates a quinone-mimicking molecule. This molecule undergoes redox cycling, a process that generates superoxide (B77818) radicals and other reactive oxygen species.

Caption: Dual mechanism of KPT-6566 leading to ROS generation.

NRF2-Mediated Oxidative Stress Response

The increase in intracellular ROS activates the NRF2 signaling pathway, a primary cellular defense mechanism against oxidative stress. Under normal conditions, NRF2 is kept inactive by binding to KEAP1. However, in the presence of ROS, KEAP1 is modified, releasing NRF2, which then translocates to the nucleus and activates the transcription of antioxidant response element (ARE)-containing genes.

Caption: NRF2 pathway activation by KPT-6566-induced ROS.

Experimental Protocols

Detailed methodologies are essential for the accurate assessment of KPT-6566's effects. The following are key experimental protocols.

Protocol 1: Detection of Intracellular Reactive Oxygen Species (ROS)

This protocol utilizes a cell-permeable fluorescent probe to measure intracellular ROS levels.

Materials:

• Target cancer cell line (e.g., P19, NCCIT)

• 6-well cell culture plates

• KPT-6566

• 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFDA) or CellROX™ Green Reagent

• Phosphate-buffered saline (PBS)

• Serum-free cell culture medium

• Flow cytometer

Experimental Workflow:

Caption: Experimental workflow for ROS detection using a fluorescent probe.

Procedure:

• Cell Preparation:

  • Seed target cells in a 6-well plate to achieve 70-80% confluency on the day of the experiment.

  • Treat the cells with the desired concentrations of KPT-6566 (e.g., 10 µM, 20 µM) or a vehicle control for the specified duration (e.g., 24-48 hours).

• Staining with ROS Probe:

  • Following treatment, wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Incubate the cells with 10 µM 2',7'-dichlorodihydrofluorescein diacetate (DCFDA) or 5 µM CellROX™ Green Reagent in serum-free medium for 30 minutes at 37°C in the dark.

• Flow Cytometry Analysis:

  • After incubation, wash the cells twice with ice-cold PBS.

  • Harvest the cells by trypsinization and resuspend them in 500 µL of PBS.

  • Analyze the fluorescence intensity of the cells using a flow cytometer with an excitation wavelength of 488 nm and an emission wavelength of 525 nm. An increase in fluorescence intensity indicates a higher level of intracellular ROS.

Protocol 2: Assessment of Apoptosis (Sub-G1 Peak Analysis)

This protocol is used to quantify the induction of apoptosis by KPT-6566 by analyzing the sub-G1 cell population.

Materials:

• Target cancer cell line

• KPT-6566

• PBS

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI)

• RNase A

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting:

  • Culture and treat cells with KPT-6566 as described in Protocol 1.

  • Harvest both adherent and floating cells by trypsinization.

  • Centrifuge the cell suspension at 1,500 rpm for 5 minutes and discard the supernatant.

• Cell Fixation:

  • Wash the cell pellet with ice-cold PBS.

  • Resuspend the cells in 500 µL of PBS and add 4.5 mL of ice-cold 70% ethanol while gently vortexing to fix the cells.

  • Incubate overnight at -20°C.

• Staining and Analysis:

  • Centrifuge the fixed cells at 1,500 rpm for 5 minutes and discard the ethanol.

  • Wash the cells with PBS and resuspend the pellet in 500 µL of PBS containing 50 µg/mL Propidium Iodide (PI) and 100 µg/mL RNase A.

  • Incubate the cells for 30 minutes at 37°C in the dark.

  • Analyze the cell cycle distribution by flow cytometry. The sub-G1 peak represents the apoptotic cell population.

Conclusion

KPT-6566 represents a novel and promising anti-cancer agent with a unique dual mechanism of action. By simultaneously inhibiting the oncogenic regulator PIN1 and inducing significant oxidative stress through the release of a potent ROS-generating molecule, KPT-6566 effectively triggers DNA damage and apoptotic cell death in cancer cells. The detailed mechanisms, quantitative data, and experimental protocols provided in this guide offer a solid foundation for further research into the therapeutic potential of KPT-6566 and the development of innovative cancer therapies targeting cellular redox balance.

KPT-6566: A Dual-Threat Strategy in Cancer Therapy Through Targeted DNA Damage

An In-depth Technical Guide on the Role of KPT-6566 in Inducing DNA Damage in Tumor Cells

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The prolyl isomerase PIN1 is a pivotal regulator of numerous signaling pathways frequently dysregulated in oncogenesis. Its overexpression is a common feature in a wide array of human cancers, correlating with tumor initiation, progression, and therapeutic resistance. KPT-6566 has emerged as a novel, first-in-class covalent inhibitor of PIN1, demonstrating a unique dual mechanism of action that culminates in the selective induction of DNA damage and subsequent apoptosis in tumor cells. This technical guide provides a comprehensive examination of the molecular mechanisms underpinning the therapeutic action of KPT-6566, with a specific focus on its role in generating DNA damage. We will delve into the quantitative data supporting its efficacy, detailed experimental protocols for its study, and visual representations of the critical pathways and workflows involved.

The Dual Mechanism of Action of KPT-6566

KPT-6566 distinguishes itself through a novel two-pronged attack on cancer cells, initiated by its covalent binding to the catalytic site of PIN1.

• Direct Inhibition of PIN1: KPT-6566 irreversibly binds to the cysteine 113 residue in the active site of PIN1, effectively inhibiting its prolyl isomerase activity. This prevents PIN1 from regulating the function of a multitude of its downstream substrates, many of which are key oncoproteins or tumor suppressors.

• Release of a ROS-Generating Moiety: Upon covalent binding to PIN1, KPT-6566 releases a quinone-mimicking compound. This molecule is highly effective at generating reactive oxygen species (ROS), leading to a state of significant oxidative stress within the cell.

This dual action ensures a potent and targeted anti-cancer effect. The inhibition of PIN1 disrupts critical cancer-promoting pathways, while the induction of ROS inflicts direct damage, preferentially affecting cancer cells which often exhibit a higher basal level of oxidative stress and a compromised ability to manage it.

Dual mechanism of action of KPT-6566.

Induction of DNA Damage and Activation of the DNA Damage Response

The generation of ROS by the quinone-mimicking byproduct of KPT-6566 is the primary driver of its DNA-damaging effects. This surge in intracellular ROS leads to the formation of double-strand breaks (DSBs), one of the most cytotoxic forms of DNA damage. The presence of DSBs triggers the activation of the DNA Damage Response (DDR) pathway. A key and sensitive marker of this response is the phosphorylation of the histone variant H2AX on serine 139, forming γH2AX. Treatment of cancer cells with KPT-6566 leads to a dose-dependent increase in γH2AX levels, confirming the induction of significant DNA damage. The DNA-damaging activity of KPT-6566 is dependent on the presence of PIN1, as the release of the ROS-generating moiety is contingent on the initial binding event.

KPT-6566-induced DNA damage pathway.

Quantitative Data Presentation

The efficacy of KPT-6566 has been quantified through various in vitro assays, demonstrating its potent inhibitory activity against PIN1 and its cytotoxic effects on a range of cancer cell lines.

Table 1: In Vitro Inhibitory Activity of KPT-6566 against PIN1

Parameter	Value	Target	Reference
IC₅₀	640 nM	PIN1 PPIase domain
Kᵢ	625.2 nM	PIN1 PPIase domain
IC₅₀	0.3 - 1.4 µM	PIN1-NRF2 Interaction

Table 2: IC₅₀ Values of KPT-6566 in Various Cancer Cell Lines

Cancer Type	Cell Line	IC₅₀ (µM)	Reference
Colorectal Cancer	Caco-2	7.45
HCT116	9.46
HT29	13.8
SW480	11.1
DLD-1	10.7
CD44+/CD133+ Caco-2	5.76
ΔCD44+/CD133+ Caco-2	5.39
Testicular Germ Cell Tumor	P19	7.24
NCCIT	4.65
Breast Cancer	MDA-MB-231	Sensitive at low µM
MCF10AT1	More potent than in MCF10A
Prostate Cancer	PC-3	Sensitive at low µM
Pancreatic Cancer	PANC-1	Sensitive at low µM
Ovarian Cancer	SKOV-3	Sensitive at low µM

Experimental Protocols

Reproducible and robust experimental methodologies are crucial for the continued investigation of KPT-6566. The following are detailed protocols for key experiments cited in the literature.

Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of KPT-6566 on cancer cell lines and to calculate IC₅₀ values.

• Cell Seeding: Seed 5,000-10,000 cells per well in a 96-well plate in 100 µL of complete culture medium. Incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of KPT-6566 in complete culture medium (e.g., 0.1 µM to 100 µM). Replace the existing medium with 100 µL of the KPT-6566 dilutions. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: Add 10 µL of

KPT-6566: An In-Depth Technical Guide to its Preliminary In Vitro Efficacy

For Researchers, Scientists, and Drug Development Professionals

Introduction

KPT-6566 is a novel, selective, and covalent small molecule inhibitor of the peptidyl-prolyl isomerase PIN1. PIN1 is overexpressed in a multitude of human cancers and plays a pivotal role in tumorigenesis through the regulation of numerous oncogenic signaling pathways.[1] KPT-6566 exhibits a unique dual mechanism of action. It covalently binds to the catalytic site of PIN1, leading to its inhibition and subsequent degradation. This interaction also prompts the release of a quinone-mimicking drug, which generates reactive oxygen species (ROS) and induces DNA damage, ultimately resulting in cancer cell-specific apoptosis.[2][3] This technical guide provides a comprehensive overview of the preliminary in vitro efficacy of KPT-6566, detailing its impact on cancer cell viability, apoptosis, and relevant signaling pathways, along with detailed experimental protocols.

Data Presentation

The in vitro potency of KPT-6566 has been evaluated across a range of cancer cell lines. The half-maximal inhibitory concentration (IC50) values, representing the concentration of KPT-6566 required to inhibit 50% of cell growth, are summarized in the table below.

Cancer Type	Cell Line	IC50 (µM)
Testicular Germ Cell Tumor	P19	7.24[4]
NCCIT	4.65[4]
Colorectal Cancer	Caco-2	7.45[1][4]
HCT116	9.46[1][4]
HT29	13.8[1][4]
SW480	11.1[1][4]
DLD-1	10.7[1][4]
CD44+/CD133+ Caco-2	5.76[1][4]
ΔCD44+/CD133+ Caco-2	5.39[1][4]
Breast Cancer	MDA-MB-231	Sensitive at low µM[4]
MCF10AT1	More potent than in MCF10A[4]
Prostate Cancer	PC-3	Sensitive at low µM[4]
Pancreatic Cancer	PANC-1	Sensitive at low µM[4]
Ovarian Cancer	SKOV-3	Sensitive at low µM
PIN1 PPIase Domain	-	0.640[5]

Core Signaling Pathway and Drug Action

KPT-6566's primary mechanism of action involves the direct inhibition of PIN1, a key regulator of proteins involved in cell cycle progression and survival. By inhibiting PIN1, KPT-6566 disrupts these pathways, leading to anti-tumor effects.

Dual mechanism of action of KPT-6566.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to determine the IC50 values of KPT-6566.

• Cell Seeding : Seed 5 x 10³ cells per well in a 96-well plate and allow them to adhere overnight.[6]

• Treatment : Treat the cells with various concentrations of KPT-6566 (e.g., 0, 1.25, 2.5, 5, 10, 20 µM) for 48-72 hours. Include a vehicle control (DMSO).[6]

• MTT Addition : Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.[6]

• Formazan (B1609692) Solubilization : Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement : Measure the absorbance at 570 nm using a microplate reader.[6]

• Data Analysis : Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a sigmoidal dose-response curve.[6]

Workflow for MTT-based cell viability assay.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol quantifies the percentage of apoptotic and necrotic cells using flow cytometry.

• Cell Seeding and Treatment : Seed 1 x 10⁶ cells in a 6-well plate and treat with the desired concentration of KPT-6566 (e.g., 10 µM) for 48 hours.[6]

• Cell Harvesting : Collect both adherent and floating cells and wash them with cold PBS.[6]

• Staining : Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI). Incubate for 15 minutes at room temperature in the dark.[6]

• Flow Cytometry Analysis : Analyze the stained cells using a flow cytometer.[6] Annexin V-positive/PI-negative cells are considered to be in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.[6]

Workflow for Annexin V/PI apoptosis assay.

Western Blot Analysis

This protocol is for detecting changes in protein expression levels.

• Cell Lysis : After treatment with KPT-6566, wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.[6]

• Protein Quantification : Determine the protein concentration of the lysates using a BCA or Bradford assay.[6]

• SDS-PAGE : Separate 20-40 µg of protein per lane on an SDS-polyacrylamide gel.[6]

• Protein Transfer : Transfer the separated proteins to a PVDF or nitrocellulose membrane.[6]

• Blocking : Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation : Incubate the membrane with primary antibodies against target proteins (e.g., PIN1, Cyclin D1, Oct-4, Sox2, γH2AX) overnight at 4°C.

• Secondary Antibody Incubation : Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection : Visualize the protein bands using an ECL chemiluminescence substrate.

• Analysis : Quantify the band intensities using image analysis software and normalize to a loading control (e.g., β-actin).[7]

Downstream Effects and Mechanism of Action

Treatment with KPT-6566 has been shown to modulate several key cellular proteins and pathways:

• Downregulation of Oncogenic Proteins : KPT-6566 treatment leads to a decrease in the levels of embryonic transcription factors Oct-4 and Sox2, as well as the cell cycle regulator Cyclin D1 in testicular germ cell tumors.[8][9]

• Induction of DNA Damage : The compound induces DNA damage, as evidenced by the dose-dependent increase in the phosphorylation of H2AX (γH2AX).[5]

• Cell Cycle Arrest : By downregulating G1-phase-specific cyclins and cyclin-dependent kinases, KPT-6566 can impede cell cycle progression.[1]

• Induction of Apoptosis : KPT-6566 effectively induces apoptotic cell death. For instance, treatment of NCCIT cells with 10 µM KPT-6566 for 48 hours resulted in a significant increase in the apoptotic cell population.[8] In P19 cells, 20 µM KPT-6566 for 48 hours increased the apoptotic rate to 77.4%.[8]

• Suppression of Colony Formation : KPT-6566 has been demonstrated to inhibit the long-term proliferative capacity of cancer cells, as shown by a reduction in colony formation in various cancer cell lines.[1]

References

• 1. Frontiers | Juglone and KPT6566 Suppress the Tumorigenic Potential of CD44+CD133+ Tumor-Initiating Caco-2 Cells In Vitro and In Vivo [frontiersin.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Frontiers | KPT6566 induces apoptotic cell death and suppresses the tumorigenicity of testicular germ cell tumors [frontiersin.org]
• 9. benchchem.com [benchchem.com]

The Selectivity of KPT-6566 for PIN1: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the selectivity of KPT-6566, a covalent inhibitor of the Peptidyl-prolyl cis-trans isomerase NIMA-interacting 1 (PIN1). PIN1 is a critical regulator of numerous signaling pathways that are frequently dysregulated in cancer, making it a compelling therapeutic target.[1] KPT-6566 has emerged as a novel, selective inhibitor of PIN1 with a unique dual mechanism of action.[1][2] This document details the quantitative measures of KPT-6566's selectivity, the experimental protocols used for its characterization, and the signaling pathways it modulates.

Quantitative Assessment of KPT-6566 Selectivity

KPT-6566 demonstrates potent and selective inhibition of the PIN1 PPIase domain.[1] Its selectivity has been quantified through various biochemical assays, which consistently show a high affinity for PIN1 and negligible activity against other related enzymes.

Parameter	Value	Assay Type	Target Enzyme	Reference
IC50	0.64 µM (640 nM)	PPIase Activity Assay	PIN1	[3][4]
Ki	625.2 nM	PPIase Activity Assay	PIN1	[4][5][6]
k_inact_/K_i_	745.4 min⁻¹µM⁻¹	PPIase Activity Assay	PIN1	[5]
Activity	No effect	PPIase Activity Assay	GST-FKBP4	[3]
Activity	No effect	PPIase Activity Assay	GST-PPIA	[3]

Mechanism of Action: Covalent Inhibition and Beyond

KPT-6566 is a covalent inhibitor that irreversibly binds to the Cysteine 113 (Cys113) residue within the catalytic site of PIN1.[1][7] This covalent modification physically obstructs the active site, preventing the isomerization of phosphorylated serine/threonine-proline (pSer/Thr-Pro) motifs in substrate proteins.[1][7]

A key feature of KPT-6566's mechanism is its dual action.[1][7] Upon covalent binding to PIN1, KPT-6566 releases a quinone-mimicking drug.[2][7] This byproduct generates reactive oxygen species (ROS), leading to oxidative stress and DNA damage, which preferentially induces apoptosis in cancer cells.[2][7][8] Furthermore, treatment with KPT-6566 can lead to the degradation of the PIN1 protein itself.[2][9]

Experimental Protocols

The characterization of KPT-6566's selectivity and mechanism of action relies on several key experimental methodologies.

PIN1 PPIase Isomerase Inhibition Assay (Chymotrypsin-Coupled)

This spectrophotometric assay is used to determine the enzymatic activity of PIN1 and the inhibitory potency of compounds like KPT-6566.

• Principle: The assay utilizes a synthetic peptide substrate, such as Suc-Ala-pSer-Pro-Phe-pNA, which is recognized by PIN1.[10] The cis-to-trans isomerization of the peptidyl-prolyl bond by PIN1 makes the substrate susceptible to cleavage by chymotrypsin.[11] The cleavage releases p-nitroaniline (pNA), a chromophore that can be detected by measuring the absorbance at 390 nm. The rate of pNA release is proportional to the PIN1 activity.

• Methodology:

  • Recombinant PIN1 is incubated with the peptide substrate in an appropriate buffer system.

  • Chymotrypsin is added to the reaction mixture.

  • The change in absorbance at 390 nm over time is monitored using a spectrophotometer.

  • To determine the IC50 value of KPT-6566, the assay is performed with varying concentrations of the inhibitor, and the resulting inhibition of PIN1 activity is measured.

Mass Spectrometry for Confirmation of Covalent Binding

Intact protein mass spectrometry is employed to confirm the covalent binding of KPT-6566 to PIN1 and to identify the specific site of modification.

• Principle: Covalent binding of an inhibitor to a protein results in a predictable increase in the protein's molecular weight. By analyzing the mass of the protein with and without the inhibitor, covalent modification can be confirmed.

• Methodology:

  • Recombinant wild-type PIN1 and a Cys113Ala (C113A) mutant (as a negative control) are incubated with an excess of KPT-6566 or a vehicle control (e.g., DMSO).[7]

  • Unbound compound is removed using methods like desalting or size-exclusion chromatography.[7]

  • The intact protein samples are then analyzed by Liquid Chromatography-Mass Spectrometry (LC-MS).[7][10]

  • The resulting mass spectra are deconvoluted to determine the precise molecular weight of the proteins.

  • A mass shift corresponding to the addition of the KPT-6566 adduct to the wild-type PIN1, but not to the C113A mutant, confirms the covalent binding at the Cys113 residue.[7]

Cell-Based Assays for Target Engagement and Phenotypic Effects

To confirm that KPT-6566 affects PIN1 activity within a cellular context, experiments are conducted using wild-type and PIN1 knockout (KO) cells.

• Principle: If the effects of KPT-6566 are on-target, they should be observed in wild-type cells but absent or significantly reduced in PIN1 KO cells.

• Methodology:

  • Wild-type and PIN1 KO mouse embryonic fibroblasts (MEFs) are treated with varying concentrations of KPT-6566.[3]

  • Cell proliferation is measured over time using standard assays (e.g., cell counting, MTT assay).

  • The levels of downstream PIN1 substrates and cell cycle regulators, such as hyperphosphorylated retinoblastoma protein (pRB) and Cyclin D1, are assessed by Western blotting.[3]

  • A dose-dependent inhibition of proliferation and a decrease in pRB and Cyclin D1 levels in wild-type MEFs, with no effect in PIN1 KO MEFs, demonstrates the PIN1-dependent activity of KPT-6566.[3]

Visualizing the Experimental and Biological Context

To better understand the workflow for assessing inhibitor selectivity and the biological role of PIN1, the following diagrams are provided.

Caption: Experimental workflow for characterizing the selectivity of a PIN1 inhibitor.

Caption: Simplified signaling pathways modulated by KPT-6566-mediated PIN1 inhibition.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Physiological and Pathogenic Roles of Prolyl Isomerase Pin1 in Metabolic Regulations via Multiple Signal Transduction Pathway Modulations [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Oncogenic Hijacking of the PIN1 Signaling Network [frontiersin.org]
• 10. Identification of a potent and selective covalent Pin1 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

KPT-6566's effect on PIN1 degradation and protein stability.

An In-Depth Technical Guide to KPT-6566: A Covalent PIN1 Inhibitor Inducing Protein Degradation and Destabilization

For Researchers, Scientists, and Drug Development Professionals

Abstract

KPT-6566 is a selective and covalent inhibitor of the peptidyl-prolyl cis-trans isomerase PIN1, a critical regulator of numerous signaling pathways frequently dysregulated in cancer. This technical guide provides a comprehensive overview of KPT-6566's mechanism of action, with a specific focus on its effects on PIN1 degradation and the stability of associated oncoproteins. The document details the dual mechanism of KPT-6566, involving direct enzymatic inhibition and the induction of cellular stress, supported by quantitative data, experimental protocols, and signaling pathway visualizations.

Introduction to KPT-6566

KPT-6566 is a novel small molecule that covalently binds to the catalytic site of PIN1, a key enzyme overexpressed in a majority of human cancers that plays a significant role in tumor initiation and progression. By targeting PIN1, KPT-6566 disrupts critical cancer-driving signaling pathways, leading to cell death and the inhibition of cancer phenotypes. Notably, KPT-6566 exhibits a dual mechanism of action: it not only inhibits PIN1's isomerase activity but can also induce its degradation.

Mechanism of Action

KPT-6566's primary mechanism involves the formation of a covalent bond with the cysteine 113 (Cys113) residue within the catalytic pocket of PIN1. This irreversible binding physically obstructs the active site, preventing the isomerization of phosphorylated serine/threonine-proline motifs in various substrate proteins. This inhibition disrupts downstream signaling pathways that promote oncogenesis.

A unique characteristic of KPT-6566 is its dual-action anticancer effect. Upon binding to PIN1, it is proposed that KPT-6566 releases a quinone-mimicking byproduct. This molecule generates reactive oxygen species (ROS), leading to oxidative stress and DNA damage, which preferentially triggers apoptosis in cancer cells.

Signaling Pathway of KPT-6566 Action

The following diagram illustrates the proposed mechanism of KPT-6566's interaction with PIN1 and its downstream consequences.

Figure 1: Proposed dual mechanism of action of KPT-6566.

Quantitative Data on KPT-6566's Effect on PIN1

The following tables summarize key quantitative data regarding the interaction of KPT-6566 with PIN1 and its downstream effects on protein levels.

Table 1: In Vitro Inhibition of PIN1

Parameter	Value	Reference
IC50	0.64 µM (640 nM)
Ki	625.2 nM
k_inact	0.466 min⁻¹
k_inact/Ki	745.4 min⁻¹ nM⁻¹

Table 2: Cellular Effects of KPT-6566 on Protein Levels

Cell Line	KPT-6566 Concentration	Treatment Duration	Effect on PIN1 Levels	Effect on Cyclin D1 Levels	Reference
MDA-MB-231	0-10 µM	48 hours	Dose-dependent degradation	Decreased
WT MEFs	5 µM	48 hours	Decreased	Decreased
Caco-2	Not specified	Not specified	No significant effect	Decreased
P19	20 µM	36-48 hours	No significant effect	Decreased
NCCIT	20 µM	36-48 hours	No significant effect	Decreased

Experimental Protocols

This section provides an overview of key experimental methodologies used to characterize the effects of KPT-6566.

Western Blot Analysis for Protein Expression

This protocol is used to assess changes in the expression levels of PIN1 and its downstream targets.

Workflow Diagram:

Figure 2: Generalized workflow for Western blot analysis.

Detailed Steps:

• Cell Culture and Treatment : Plate cancer cells (e.g., MDA-MB-231, Caco-2) to achieve 70-80% confluency. Treat with varying concentrations of KPT-6566 (e.g., 0, 2.5, 5 µM) dissolved in DMSO for the desired time.

• Cell Lysis : Wash cells with ice-cold PBS and lyse using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification : Determine the protein concentration of the lysates using a standard method like the BCA assay.

• SDS-PAGE and Western Blotting : Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting : Block the membrane and incubate with primary antibodies against target proteins (e.g., PIN1, Cyclin D1, pRB) and a loading control (e.g., β-actin). Subsequently, incubate with appropriate HRP-conjugated secondary antibodies.

• Detection and Analysis : Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and quantify band intensities using densitometry software. Normalize target protein levels to the loading control.

Cycloheximide (CHX) Chase Assay for Protein Stability

This assay is employed to determine the effect of KPT-656

Protocols & Analytical Methods

Application Notes and Protocols for KPT-6566 in In Vivo Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the recommended dosage and administration of the selective PIN1 inhibitor, KPT-6566, for in vivo mouse model studies. The following protocols and data are based on preclinical research and are intended to serve as a starting point for investigators.

Mechanism of Action

KPT-6566 is a covalent inhibitor of the Peptidyl-prolyl cis-trans isomerase (PIN1), an enzyme overexpressed in many cancers that plays a crucial role in regulating the function of numerous oncoproteins and tumor suppressors. KPT-6566 exhibits a dual mechanism of action:

• Direct PIN1 Inhibition: It covalently binds to the catalytic site of PIN1, leading to its inhibition and subsequent degradation. This disrupts downstream oncogenic signaling pathways.[1]

• Induction of Oxidative Stress: Upon binding to PIN1, KPT-6566 releases a quinone-mimicking compound that generates reactive oxygen species (ROS) and induces DNA damage, leading to cancer cell-specific apoptosis.[2]

Recommended In Vivo Dosage of KPT-6566

The following table summarizes the recommended dosages of KPT-6566 in various mouse xenograft models based on published preclinical studies. The most common administration route is intraperitoneal (i.p.) injection.

Cancer Type	Cell Line	Mouse Strain	Recommended Dosage	Administration Route & Schedule	Study Duration	Observed Outcome
Testicular Germ Cell Tumor	P19	Nude Mice	5 mg/kg	Intraperitoneal (i.p.), every 3 days	27 days	Significantly reduced tumor volume and mass.[3]
Breast Cancer (Metastasis)	MDA-MB-231	Not Specified	5 mg/kg	Intraperitoneal (i.p.), once a day	26 days	Reduced lung metastasis with no observed toxicity.[3][4]
Colorectal Cancer	Caco-2 (CD44+/CD133+ tumor-initiating cells)	NSG Mice	5 mg/kg (suggested starting dose)	Intraperitoneal (i.p.)	Not Specified	Meaningful reduction in tumor volume and mass.[3][5][6]

Note: While a specific dosage for the colorectal cancer model was not explicitly stated in one study, a starting dose of 5 mg/kg administered intraperitoneally is a reasonable starting point based on effective doses in other models.[3] Researchers should perform pilot studies to determine the maximum tolerated dose (MTD) and optimal dosing schedule for their specific model.

Experimental Protocols

Preparation of KPT-6566 for In Vivo Administration

Due to its poor aqueous solubility, KPT-6566 requires a specific formulation for in vivo use. The following protocol describes the preparation of a suspended solution suitable for both intraperitoneal and oral administration.[1][3][4]

Materials:

• KPT-6566 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Saline (0.9% NaCl)

Protocol for a 1.92 mg/mL Suspended Solution:

• Prepare a 19.2 mg/mL stock solution of KPT-6566 in DMSO.

• To prepare a 1 mL working solution, sequentially add the following, ensuring thorough mixing after each addition:

  • 100 µL of the 19.2 mg/mL KPT-6566 stock in DMSO.

  • 400 µL of PEG300.

  • 50 µL of Tween-80.

  • 450 µL of Saline.

• Vortex the final solution thoroughly. If precipitation occurs, sonication can be used to aid dissolution.

• It is recommended to prepare the working solution fresh on the day of use.[4]

Protocol for a Subcutaneous Xenograft Efficacy Study

This protocol provides a general framework for assessing the anti-tumor efficacy of KPT-6566 in a subcutaneous xenograft mouse model.

Animal Model:

• Immunocompromised mice (e.g., Nude, SCID, or NSG mice) are typically used for xenograft studies. The choice of strain may depend on the specific tumor cell line.

Procedure:

• Cell Culture: Culture the desired cancer cell line (e.g., P19, MDA-MB-231, Caco-2) under standard conditions.

• Tumor Implantation:

  • Harvest and resuspend the cells in a suitable buffer (e.g., PBS or Matrigel) at the desired concentration.

  • Subcutaneously inject the cell suspension (typically 1 x 10^6 to 1 x 10^7 cells in 100-200 µL) into the flank of each mouse.

• Tumor Growth Monitoring:

  • Allow tumors to grow to a palpable and measurable size (e.g., 100-200 mm³).

  • Measure tumor dimensions with calipers regularly (e.g., 2-3 times per week). Tumor volume can be calculated using the formula: (Length x Width²) / 2.

• Randomization and Treatment:

  • Once tumors reach the desired size, randomize the mice into treatment and control (vehicle) groups.

  • Administer KPT-6566 at the recommended dose and schedule (e.g., 5 mg/kg, i.p., daily or every 3 days).

  • Administer the vehicle solution to the control group using the same volume and schedule.

• Data Collection and Endpoint:

  • Continue to monitor tumor growth, body weight, and the overall health of the animals throughout the study.

  • The study can be terminated when tumors in the control group reach a predetermined size, or at a set time point.

  • At the end of the study, euthanize the mice, and excise and weigh the tumors.

  • Tissues can be collected for further analysis (e.g., histology, western blotting, PCR).

Administration Techniques

Intraperitoneal (i.p.) Injection:

• Restrain the mouse by scruffing the neck to expose the abdomen.

• Tilt the mouse slightly with the head pointing downwards.

• Insert a 25-27 gauge needle into the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

• Aspirate to ensure the needle has not entered a blood vessel or organ before slowly injecting the solution.

Oral Gavage:

• Select an appropriately sized gavage needle (feeding needle) for the mouse.

• Measure the needle from the tip of the mouse's nose to the last rib to determine the correct insertion depth.

• Restrain the mouse and gently insert the gavage needle into the mouth, advancing it along the upper palate into the esophagus.

• Administer the solution slowly. Do not force the needle if resistance is met.

Visualizations

Caption: Dual mechanism of action of KPT-6566.

Caption: General experimental workflow for an in vivo efficacy study.

References

• 1. benchchem.com [benchchem.com]
• 2. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Frontiers | Juglone and KPT6566 Suppress the Tumorigenic Potential of CD44+CD133+ Tumor-Initiating Caco-2 Cells In Vitro and In Vivo [frontiersin.org]
• 6. Juglone and KPT6566 Suppress the Tumorigenic Potential of CD44+CD133+ Tumor-Initiating Caco-2 Cells In Vitro and In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

KPT-6566 Treatment Protocol for Colorectal Cancer Cell Lines: Application Notes

Audience: Researchers, scientists, and drug development professionals.

Introduction

KPT-6566 is a selective and covalent inhibitor of the peptidyl-prolyl cis-trans isomerase PIN1.[1] PIN1 is overexpressed in numerous human cancers, including colorectal cancer (CRC), and plays a significant role in tumorigenesis by regulating the function of various oncogenes and tumor suppressors.[1][2][3] The inhibition of PIN1 has therefore emerged as a promising therapeutic strategy for cancer treatment.[1] These application notes provide a detailed overview of the effects of KPT-6566 on colorectal cancer cell lines and comprehensive protocols for its experimental application.

Mechanism of Action

KPT-6566 covalently binds to the catalytic site of PIN1, leading to its inhibition and, in some instances, its degradation.[1] This inhibition disrupts key cellular processes in colorectal cancer cells, leading to several anti-tumor effects:

• Inhibition of Cell Growth and Proliferation: KPT-6566 has demonstrated a dose-dependent inhibition of growth in various CRC cell lines.[1]

• Induction of Apoptosis: The compound effectively induces programmed cell death in CRC cells.[1][4]

• Suppression of Colony Formation: KPT-6566 significantly reduces the ability of single CRC cells to form colonies, indicating an impact on their clonogenic potential.[1][4]

• Cell Cycle Arrest: Treatment with KPT-6566 leads to the downregulation of G1-phase-specific cyclins (D1, D2, D3) and cyclin-dependent kinases (CDK4, CDK6), suggesting an arrest in the G1 phase of the cell cycle.[1][4]

• Modulation of Wnt/β-catenin Signaling: PIN1 is known to upregulate β-catenin, a critical component of the Wnt signaling pathway often dysregulated in colorectal cancer.[2][3] By inhibiting PIN1, KPT-6566 can decrease β-catenin levels, thereby attenuating downstream signaling.[1]

A secondary mechanism of action involves the release of a quinone-mimicking compound upon KPT-6566 binding to PIN1. This byproduct generates reactive oxygen species (ROS) and induces DNA damage, contributing to cancer cell-specific death.[5]

Data Presentation

Table 1: IC50 Values of KPT-6566 in Colorectal Cancer Cell Lines

The half-maximal inhibitory concentration (IC50) values represent the concentration of KPT-6566 required to inhibit the growth of 50% of the cancer cell population after 6 days of treatment.[4]

Cell Line	IC50 (µM)
Caco-2	7.45[4]
HCT116	9.46[4]
HT29	13.8[4]
SW480	11.1[4]
DLD-1	10.7[4]

Table 2: Effect of KPT-6566 on Colony Formation in Colorectal Cancer Cell Lines

The following data represents the percentage decrease in colony formation after 5 days of treatment with KPT-6566 compared to a DMSO-treated control.[4]

Cell Line	10 µM KPT-6566 (% decrease)	20 µM KPT-6566 (% decrease)
Caco-2	~64%[4]	~99%[4]
HCT116	~26%[4]	~83%[4]
HT29	~79%[4]	~85%[4]
SW480	~85%[4]	~99%[4]
DLD-1	~49%[4]	~63%[4]

Table 3: Induction of Apoptosis by KPT-6566 in Caco-2 Cells

The following data shows the percentage of apoptotic cells after treatment with 10 µM KPT-6566.

Cell Line	Treatment	% Apoptotic Cells
Caco-2	10 µM KPT-6566	78.1%[1]

Experimental Protocols

General Cell Culture

• Cell Lines: Caco-2, HCT116, HT29, SW480, and DLD-1 colorectal cancer cell lines.[1]

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) or RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.[1]

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO₂.

Cell Viability Assay (MTT Assay)

This protocol is for determining the IC50 values of KPT-6566.

• Cell Seeding: Seed 5 x 10³ cells per well in a 96-well plate and allow them to adhere overnight.[1]

• Treatment: Treat the cells with various concentrations of KPT-6566 (e.g., 0, 1.25, 2.5, 5, 10, 20 µM) for 48-72 hours. Include a vehicle control (DMSO).[1]

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.[1]

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[1]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[1]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a sigmoidal dose-response curve.[1]

Colony Formation Assay

This assay assesses the long-term effect of KPT-6566 on the proliferative capacity of single cells.

• Cell Seeding: Seed a low density of cells (e.g., 2.5 x 10³ cells per well) in 12-well plates.[4]

• Treatment: Treat the cells with various concentrations of KPT-6566 (e.g., 0, 1.25, 2.5, 5, 10, 20 µM).[4]

• Incubation: Incubate the plates for 5-10 days, allowing colonies to form. Replace the medium with fresh medium containing the respective treatments every 2-3 days.[1]

• Fixation and Staining: Wash the colonies gently with PBS. Fix the colonies with 4% paraformaldehyde or methanol (B129727) for 15 minutes. Stain the colonies with 0.05% (w/v) crystal violet solution for 20-30 minutes.[1]

• Washing and Drying: Gently wash the plates with water and allow them to air dry.[1]

• Analysis: Count the number of colonies (typically >50 cells) and compare the number in treated wells to the control wells.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol quantifies the percentage of apoptotic and necrotic cells using flow cytometry.

• Cell Seeding and Treatment: Seed 1 x 10⁶ cells in a 6-well plate and treat with the desired concentration of KPT-6566 (e.g., 10 µM) for 48 hours.[1]

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.[1]

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI). Incubate for 15 minutes at room temperature in the dark.[1]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.[1]

Western Blot Analysis

This protocol is for detecting changes in protein expression levels.

• Cell Lysis: After treatment with KPT-6566, wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.[6]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.[6]

• SDS-PAGE: Separate 20-40 µg of protein per lane on an SDS-polyacrylamide gel.[6]

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[6]

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., PIN1, β-catenin, Cyclin D1, CDK4/6, cleaved PARP, cleaved Caspase-3) overnight at 4°C. Note: Optimal antibody concentrations and incubation times should be determined empirically.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Visualizations

Caption: KPT-6566 inhibits PIN1, leading to downstream effects on key signaling pathways.

Caption: Workflow for evaluating KPT-6566 in colorectal cancer cell lines.

References

• 1. benchchem.com [benchchem.com]
• 2. Pin1 overexpression in colorectal cancer and its correlation with aberrant β-catenin expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High Pin1 expression is associated with tumor progression in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Juglone and KPT6566 Suppress the Tumorigenic Potential of CD44+CD133+ Tumor-Initiating Caco-2 Cells In Vitro and In Vivo [frontiersin.org]
• 5. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Application Notes: Measuring PIN1 Inhibition by KPT-6566

Introduction

The Peptidyl-prolyl cis-trans isomerase, PIN1, is a critical regulator of numerous signaling pathways frequently dysregulated in cancer. Its overexpression is associated with tumor initiation and progression, making it a compelling therapeutic target. KPT-6566 is a novel, selective, and covalent inhibitor of PIN1 that demonstrates a unique dual mechanism of action. It irreversibly binds to the cysteine 113 (Cys113) residue in the catalytic site of PIN1, directly inhibiting its isomerase activity. Additionally, this covalent interaction leads to the release of a quinone-mimicking drug byproduct that generates reactive oxygen species (ROS), inducing DNA damage and promoting apoptosis specifically in cancer cells.

This document provides detailed methodologies to measure the inhibition of PIN1 following treatment with KPT-6566, catering to researchers, scientists, and drug development professionals.

I. Direct Measurement of PIN1 Enzymatic Activity (In Vitro)

To quantify the direct inhibitory effect of KPT-6566 on PIN1's catalytic activity, in vitro enzymatic assays are employed. These assays typically use purified, recombinant PIN1 and a synthetic peptide substrate.

A. Protease-Coupled Isomerase Assay

This is a classic method to measure PIN1's peptidyl-prolyl isomerase (PPIase) activity. The assay relies on the principle that a protease, such as chymotrypsin, can only cleave the peptide substrate when the pSer/Thr-Pro bond is in the trans conformation. PIN1 catalyzes the conversion from the cis to the trans form, and the subsequent cleavage by the protease releases a chromophore (like p-nitroanilide), which can be measured spectrophotometrically. Inhibition is observed as a decrease in the rate of color development.

B. Fluorimetric Assays

Commercially available kits, such as the SensoLyte® Green PIN1 Activity Assay Kit, offer a more direct and often more sensitive method. These assays utilize a fluorogenic peptide substrate that is pre-treated to exist in the cis conformation. PIN1 isomerizes the substrate to the trans form, which is then cleaved by a developer enzyme in the kit, releasing a fluorescent signal. The increase in fluorescence is directly proportional to PIN1 activity, and inhibition by KPT-6566 results in a reduced fluorescent signal.

II. Measurement of KPT-6566 Binding to PIN1

These methods confirm the physical interaction and binding kinetics of KPT-6566 with the PIN1 protein.

A. Fluorescence Polarization (FP) Assay

FP assays measure the binding affinity of KPT-6566 to PIN1 by assessing its ability to compete with a fluorescently labeled peptide that binds to PIN1's active site. When the small fluorescent peptide is unbound, it tumbles rapidly in solution, resulting in low fluorescence polarization. When bound to the larger PIN1 protein, its tumbling is restricted, leading to high polarization. KPT-6566 will displace the fluorescent peptide, causing a decrease in polarization.

B. Surface Plasmon Resonance (SPR)

SPR is a label-free technique used to measure binding kinetics and affinity in real-time. In this assay, purified PIN1 protein is immobilized on a sensor chip. A solution containing KPT-6566 is then flowed over the chip. The binding of KPT-6566 to PIN1 causes a change in the refractive index at the surface, which is detected and measured. This allows for the determination of association (k_on) and dissociation (k_off) rates, and the binding affinity (K_D).

III. Cellular Assays for Measuring PIN1 Inhibition

Cellular assays are crucial for confirming that KPT-6566 engages with PIN1 in a biological context and for evaluating the downstream consequences of this inhibition.

A. Western Blotting for PIN1 and Downstream Targets

Western blotting is a fundamental technique to assess the levels of specific proteins in cell lysates. Following KPT-6566 treatment, Western blotting can be used to measure:

• PIN1 Protein Levels: KPT-6566 has been shown to induce the degradation of PIN1. A decrease in the PIN1 protein band indicates successful target engagement and degradation.

• Downstream Substrate Levels and Phosphorylation Status: PIN1 inhibition affects the stability and activity of its numerous substrates. Key examples include a decrease in the levels of Cyclin D1 and hyper-phosphorylated retinoblastoma protein (pRB). In specific contexts, it can also impact the levels of Oct-4 and Sox2.

B. Co-Immunoprecipitation (Co-IP)

Co-IP is used to determine if two proteins interact within a cell. This technique can be used to assess whether KPT-6566 treatment disrupts the interaction between PIN1 and its known substrates. In this assay, an antibody against PIN1 is used to pull down PIN1 from the cell lysate, along with any proteins it is bound to. The resulting complex is then analyzed by Western blot using an antibody against the substrate of interest. A reduced amount of the co-precipitated substrate in KPT-6566-treated cells compared to control cells indicates that the inhibitor has disrupted the interaction.

C. Cellular Phenotypic Assays

The ultimate measure of a drug's efficacy is its effect on cellular behavior. Following KPT-6566 treatment, various assays can be performed to quantify its impact on cancer cell phenotypes that are dependent on PIN1 activity. These include:

• Cell Viability/Proliferation Assays (e.g., MTT, CellTiter-Glo): To measure the dose-dependent effect of KPT-6566 on cancer cell growth.

• Apoptosis Assays (e.g., Annexin V staining, Caspase activity): To quantify the induction of programmed cell death.

• Cell Cycle Analysis (e.g., Propidium Iodide staining and flow cytometry): To determine if PIN1 inhibition leads to arrest at specific phases of the cell cycle.

Data Presentation

Table 1: Quantitative Measures of KPT-6566 Activity

Assay Type	Parameter	Reported Value	Reference
In Vitro PPIase Assay	IC₅₀	640 nM
In Vitro PPIase Assay	Kᵢ	625.2 nM
Cellular Viability (MDA-MB-231)	IC₅₀	1.2 µM (24 hrs)

Table 2: Expected Outcomes of Cellular Assays After KPT-6566 Treatment

Assay	Target Protein / Phenotype	Expected Result
Western Blot	PIN1	Decreased protein level
Western Blot	Cyclin D1	Decreased protein level
Western Blot	Phospho-RB (hyperphosphorylated)	Decreased phosphorylation
Western Blot	γH2AX (DNA Damage Marker)	Increased phosphorylation
Co-Immunoprecipitation	PIN1-Substrate Interaction	Reduced interaction
Cell Viability Assay	Cancer Cell Lines	Decreased viability
Apoptosis Assay	Cancer Cell Lines	Increased apoptosis

Mandatory Visualization

Application Notes: Western Blot Analysis of Cell Cycle Proteins Following KPT-6566 Exposure

For Researchers, Scientists, and Drug Development Professionals

Introduction

KPT-6566 is a potent and selective covalent inhibitor of the peptidyl-prolyl isomerase Pin1. Pin1 is overexpressed in numerous human cancers and plays a pivotal role in regulating the conformation and function of a multitude of proteins involved in cell cycle progression, apoptosis, and signal transduction. By inhibiting Pin1, KPT-6566 can lead to the degradation of Pin1 and subsequently affect the expression and phosphorylation status of key oncogenic and tumor-suppressing proteins. This application note provides a detailed protocol for the analysis of cell cycle protein expression changes using Western blotting following treatment with KPT-6566.

Mechanism of Action of KPT-6566

KPT-6566 covalently binds to the catalytic site of Pin1, leading to its inhibition and, in some cell types, its subsequent degradation. This inhibition has significant downstream effects on cell cycle regulation. Notably, KPT-6566 has been shown to decrease the levels of Cyclin D1 and hyperphosphorylated retinoblastoma protein (pRB). Pin1 is known to regulate the stability and activity of several key cell cycle proteins. Its inhibition can, therefore, lead to cell cycle arrest, typically at the G1/S or G2/M transitions, and induce apoptosis.

Data Presentation: Quantitative Analysis of Cell Cycle Protein Expression

The following tables summarize representative quantitative data from Western blot analyses of cancer cells treated with KPT-6566. The data is presented as a fold change relative to a vehicle-treated control, normalized to a loading control (e.g., β-actin).

Disclaimer: The following data is illustrative and based on the known qualitative and quantitative effects of KPT-6566 and other Pin1 inhibitors reported in scientific literature. Actual fold changes may vary depending on the cell line, experimental conditions, concentration of KPT-6566, and duration of treatment.

Table 1: Effect of KPT-6566 on G1/S Phase Regulatory Proteins

Target Protein	Cellular Function	Expected Change Post-Treatment	Illustrative Fold Change (Treated/Control)
Pin1	Prolyl Isomerase	Decrease	0.4
Cyclin D1	G1 Progression	Decrease	0.5
Cyclin E	G1/S Transition	Decrease	0.6
CDK4	G1 Progression	Decrease	0.7
CDK6	G1 Progression	Decrease	0.7
CDK2	G1/S Transition	No Significant Change	1.1
p-Rb (S780)	G1/S Transition	Decrease	0.3
p21 (Cip1)	CDK Inhibitor	Increase	2.0
p27 (Kip1)	CDK Inhibitor	Increase	1.8
β-actin	Loading Control	No Change	1.0

Table 2: Effect of KPT-6566 on G2/M Phase and Apoptotic Proteins

Target Protein	Cellular Function	Expected Change Post-Treatment	Illustrative Fold Change (Treated/Control)
Cyclin A	S and G2/M Progression	Decrease	0.6
Cyclin B1	G2/M Transition	Decrease	0.5
Cleaved Caspase-3	Apoptosis Execution	Increase	3.5
PARP Cleavage	Apoptosis Marker	Increase	3.0
β-actin	Loading Control	No Change	1.0

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathway of KPT-6566 leading to cell cycle arrest and the general workflow for the Western blot analysis.

Application Notes and Protocols for Assessing KPT-6566 Anti-proliferative Effects Using Colony Formation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

KPT-6566 is a potent and selective covalent inhibitor of the Peptidyl-prolyl cis-trans isomerase (PIN1), an enzyme that is overexpressed in numerous human cancers and plays a critical role in tumorigenesis. KPT-6566 exhibits a dual mechanism of action: it directly inhibits the catalytic activity of PIN1 by covalently binding to its catalytic site, and it also promotes PIN1 degradation. This inhibition disrupts multiple oncogenic signaling pathways, leading to anti-proliferative effects and apoptosis in cancer cells. The colony formation assay, or clonogenic assay, is a fundamental in vitro method to assess the long-term survival and proliferative capacity of single cells after treatment with therapeutic agents like KPT-6566. This document provides detailed protocols for utilizing colony formation assays to evaluate the anti-proliferative efficacy of KPT-6566.

Mechanism of Action of KPT-6566

KPT-6566 selectively targets PIN1, a key regulator of many cancer-associated proteins. By binding to the catalytic domain of PIN1, KPT-6566 inhibits its isomerase activity and also leads to its degradation. This has several downstream effects that contribute to its anti-cancer properties:

• Cell Cycle Arrest: KPT-6566 treatment leads to a reduction in the levels of hyperphosphorylated retinoblastoma protein (pRB) and Cyclin D1, which are crucial for the G1-S phase transition in the cell cycle.

• Induction of Apoptosis: The compound can induce apoptotic cell death, in part by generating reactive oxygen species (ROS) and causing DNA damage.

• Downregulation of Oncogenic Transcription Factors: KPT-6566 has been shown to decrease the expression of key embryonic transcription factors such as Oct-4 and Sox2 in certain cancer cell types.

• Inhibition of Key Signaling Pathways: It has been reported to inhibit pathways involving mut-p53, NOTCH1, and NRF2.

dot graph "KPT_6566_Mechanism_of_Action" { graph [layout=dot, rankdir=TB, splines=ortho, bgcolor="#F1F3F4"]; node [shape=box, style="filled", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

KPT6566 [label="KPT-6566", fillcolor="#FBBC05"]; PIN1 [label="PIN1", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Degradation [label="PIN1 Degradation", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Inhibition [label="Catalytic Inhibition", fillcolor="#EA4335", fontcolor="#FFFFFF"]; pRB [label="Hyperphosphorylated pRB\n(Reduced)", fillcolor="#34A853", fontcolor="#FFFFFF"]; CyclinD1 [label="Cyclin D1\n(Reduced)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Oct4Sox2 [label="Oct-4 & Sox2\n(Downregulated)", fillcolor="#34A853", fontcolor="#FFFFFF"]; ROS [label="ROS Generation &\nDNA Damage", fillcolor="#EA4335", fontcolor="#FFFFFF"]; CellCycle [label="Cell Cycle Arrest\n(G1-S)", fillcolor="#5F6368", fontcolor="#FFFFFF"]; Apoptosis [label="Apoptosis", fillcolor="#5F6368", fontcolor="#FFFFFF"]; Proliferation [label="Reduced Cell Proliferation\n& Colony Formation", shape=ellipse, fillcolor="#202124", fontcolor="#FFFFFF"];

KPT6566 -> PIN1 [label=" Covalently Binds"]; PIN1 -> Degradation [dir=back, label=" Induces"]; PIN1 -> Inhibition [dir=back, label=" Causes"]; Inhibition -> {pRB, CyclinD1, Oct4Sox2}; KPT6566 -> ROS [style=dashed]; {pRB, CyclinD1} -> CellCycle; {ROS, Oct4Sox2} -> Apoptosis; {CellCycle, Apoptosis} -> Proliferation; } KPT-6566 inhibits PIN1, leading to cell cycle arrest and apoptosis.

Experimental Protocols

Colony Formation (Clonogenic) Assay

This assay is considered the gold standard for measuring the long-term effects of cytotoxic agents on cell reproductive viability.

Materials:

• Selected cancer cell line(s) (e.g., P19, NCCIT, Caco-2, HCT116)

• Complete cell culture medium

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• KPT-6566 stock solution (in DMSO)

• 6-well or 12-well tissue culture plates

• Fixation/Staining solution (e.g., 0.5% crystal violet in methanol (B129727) or a solution of 0.05% w/v Crystal Violet, 1% formaldehyde, 1% methanol in PBS)

• Incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells using trypsin and resuspend in complete medium to create a single-cell suspension.

  • Perform a cell count to determine cell concentration.

  • Seed a low, predetermined number of cells (typically 500-2,500 cells/well) into 6-well or 12-well plates. The optimal seeding density should be established empirically to yield 50-150 countable colonies in the control wells.

  • Incubate overnight to allow for cell attachment.

• KPT-6566 Treatment:

  • Prepare serial dilutions of KPT-6566 from the stock solution in complete medium. A typical concentration range to test is 1.25 µM to 20 µM. Always include a vehicle control (DMSO) at the same concentration as the highest KPT-6566 dose.

  • Carefully remove the medium from the wells and replace it with the medium containing the various concentrations of KPT-6566 or the vehicle control.

  • The treatment duration can vary. For continuous exposure, cells are incubated in the drug-containing medium for the entire duration of colony growth (e.g., 5-8 days). Alternatively, for a short-term exposure protocol, treat for a defined period (e.g., 24 hours), then replace the treatment medium with fresh, drug-free complete medium.

• Incubation for Colony Growth:

  • Incubate the plates for a period sufficient for colonies to form, typically 5 to 14 days, depending on the cell line's growth rate.

  • Monitor the plates periodically to avoid colonies in the control wells from becoming too large and merging.

• Fixation and Staining: *

Application Notes and Protocols: Investigating PIN1-Dependent Cancer Phenotypes Using KPT-6566

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Peptidyl-prolyl cis-trans isomerase NIMA-interacting 1 (PIN1) is a critical regulator of numerous signaling pathways that are frequently dysregulated in cancer.[1][2] PIN1's unique function involves catalyzing the isomerization of phosphorylated serine/threonine-proline (pSer/Thr-Pro) motifs, thereby modulating the conformation, activity, and stability of a wide range of proteins involved in cell cycle progression, apoptosis, and oncogenesis.[2][3][4] Overexpressed in a majority of human cancers, PIN1 has emerged as a compelling therapeutic target.[5][6]

KPT-6566 is a potent and selective covalent inhibitor of PIN1.[5][7] It exhibits a dual mechanism of action: direct, irreversible binding to the catalytic site of PIN1, leading to its inhibition and subsequent degradation, and the release of a quinone-mimicking byproduct that generates reactive oxygen species (ROS) and induces DNA damage, ultimately triggering cancer cell-specific apoptosis.[1][5][8][9] These application notes provide a comprehensive guide to utilizing KPT-6566 for the investigation of PIN1-dependent cancer phenotypes, complete with detailed experimental protocols and data presentation.

Data Presentation

In Vitro Efficacy of KPT-6566

The inhibitory activity of KPT-6566 has been quantified across a variety of cancer cell lines. The half-maximal inhibitory concentration (IC50) and other key parameters are summarized below.

Parameter	Value	Assay Condition	Reference
IC50 (PIN1 PPIase activity)	0.64 µM (640 nM)	In vitro trypsin-coupled PPIase assay	[7][10]
Ki (PIN1 PPIase domain)	625.2 nM	In vitro PPIase assay	[7]

Cellular Potency of KPT-6566 (IC50 Values)

The cytotoxic and anti-proliferative effects of KPT-6566 vary across different cancer cell lines, often correlating with PIN1 expression levels.[11]

Cancer Type	Cell Line	IC50 (µM)	Assay	Reference
Testicular Germ Cell Tumor	P19	7.24	Cell Viability Assay	[12]
Testicular Germ Cell Tumor	NCCIT	4.65	Cell Viability Assay	[12]
Colorectal Cancer	Caco-2	7.45	Cell Viability Assay	[2]
Colorectal Cancer	HCT116	9.46	Cell Viability Assay	[2]
Colorectal Cancer	HT29	13.8	Cell Viability Assay	[2]
Colorectal Cancer	SW480	11.1	Cell Viability Assay	[2]
Colorectal Cancer	DLD-1	10.7	Cell Viability Assay	[2]
Breast Cancer	MDA-MB-231	1.2	Cell Growth Inhibition	[7]
Breast Cancer	MCF10AT1	More potent than in MCF10A	Cell Viability Assay	[11]
Prostate Cancer	PC-3	Sensitive at low µM concentrations	Cell Viability Assay	[7]
Pancreatic Cancer	PANC-1	Sensitive at low µM concentrations	Cell Viability Assay	[7]
Ovarian Cancer	SKOV-3	Sensitive at low µM concentrations	Cell Viability Assay	[7]

In Vivo Efficacy of KPT-6566

Preclinical xenograft models have demonstrated the anti-tumor activity of KPT-6566 in vivo.

Cancer Type	Cell Line	Mouse Strain	Dosage and Administration	Study Duration	Outcome	Reference
Testicular Germ Cell Tumor	P19	Nude Mice	5 mg/kg, intraperitoneal, every 3 days	27 days	Significantly reduced tumor volume and mass	[8]
Breast Cancer (Metastasis)	MDA-MB-231	Not Specified	5 mg/kg, intraperitoneal, once a day	26 days	Reduced lung metastasis with no observed toxicity	[4][10]
Colorectal Cancer	Caco-2 (CD44+/CD133+)	NSG Mice	5 mg/kg, intraperitoneal, once every 3 days	30 days	Meaningful reduction in tumor volume and mass	[2][10]

Mandatory Visualizations

Caption: Dual mechanism of action of KPT-6566.

Caption: PIN1 signaling pathways modulated by KPT-6566.

Caption: Experimental workflow for KPT-6566 evaluation.

Experimental Protocols

Cell Viability Assay (MTT/WST-1)

This protocol determines the effect of KPT-6566 on the metabolic activity and viability of cancer cells.

Materials:

• Cancer cell lines of interest

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well cell culture plates

• KPT-6566 stock solution (e.g., 10 mM in DMSO)

• MTT solution (5 mg/mL in PBS) or WST-1 reagent

• Solubilization solution (for MTT: 10% SDS in 0.01 M HCl) or DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 2,000-5,000 cells per well in 100 µL of complete medium and allow them to adhere overnight.[3][5]

• Compound Treatment: Prepare serial dilutions of KPT-6566 in fresh medium (e.g., 0-20 µM).[3][5] Remove the old medium from the wells and add 100 µL of the KPT-6566 dilutions. Include a vehicle control (DMSO at the same final concentration as the highest KPT-6566 dose).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a humidified 5% CO2 incubator.[5]

• Reagent Addition:

  • For MTT: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.[3] Then, add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.[3]

  • For WST-1: Add 10 µL of WST-1 reagent to each well and incubate for 1-4 hours at 37°C.[3]

• Absorbance Reading: Read the absorbance at 570 nm for MTT or 450 nm for WST-1 using a microplate reader.[3][5]

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value using a sigmoidal dose-response curve.[5]

Colony Formation Assay

This assay assesses the long-term proliferative capacity of single cells following KPT-6566 treatment.

Materials:

• Cancer cell lines

• Complete culture medium

• 6-well or 12-well plates

• KPT-6566 stock solution

• Crystal Violet staining solution (0.05% w/v in 1% formaldehyde, 1% methanol, and PBS)

• PBS

Procedure:

• Cell Seeding: Seed a low density of cells (e.g., 500-1000 cells per well) into 6-well or 12-well plates.[2]

• Compound Treatment: The following day, replace the medium with fresh medium containing various concentrations of KPT-6566 (e.g., 0-20 µM).[2][5]

• Incubation: Incubate the plates for 5-10 days, allowing colonies to form.[2][5] Replace the medium with fresh medium containing the respective treatments every 2-3 days.

• Fixation and Staining: Gently wash the colonies with PBS. Fix the colonies with the Crystal Violet staining solution for 20-30 minutes.[2][5]

• Washing and Drying: Gently wash the plates with water to remove excess stain and allow them to air dry.[5]

• Quantification: Count the number of colonies (typically defined as a cluster of ≥50 cells) manually or using imaging software.[5]

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol uses flow cytometry to quantify apoptotic and necrotic cells.

Materials:

• Cancer cell lines

• 6-well plates

• KPT-6566 stock solution

• FITC-Annexin V Apoptosis Detection Kit with Propidium Iodide (PI)

• Annexin V Binding Buffer

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with desired concentrations of KPT-6566 for 24-48 hours.[3][12]

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension.[3]

• Washing: Wash the cells twice with cold PBS.[3]

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer.[3]

• Staining: Add FITC-Annexin V and PI to the cell suspension according to the manufacturer's protocol.[5][12]

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.[3][5]

• Analysis: Analyze the stained cells by flow cytometry within one hour.[3] Annexin V positive/PI negative cells are early apoptotic, while Annexin V positive/PI positive cells are late apoptotic or necrotic.[5]

Western Blot Analysis

This protocol is for detecting changes in the expression and phosphorylation status of PIN1 and its downstream targets.

Materials:

• Cancer cell lines

• KPT-6566 stock solution

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-polyacrylamide gels

• PVDF or nitrocellulose membranes

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-PIN1, anti-Cyclin D1, anti-p-pRB, anti-γH2AX, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL chemiluminescence substrate

• Imaging system

Procedure:

• Cell Lysis: After treatment with KPT-6566, wash cells with cold PBS and lyse them in RIPA buffer.[3]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.[3]

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-40 µg) on an SDS-polyacrylamide gel.[5]

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[5]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.[3]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and add ECL substrate. Capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify band intensities and normalize to a loading control like β-actin.

Co-Immunoprecipitation (Co-IP)

This protocol is to investigate the interaction between PIN1 and its substrates and the potential disruption by KPT-6566.

Materials:

• Cancer cell lines

• KPT-6566 stock solution

• Co-IP Lysis Buffer (e.g., 1% NP-40 lysis buffer) with protease and phosphatase inhibitors

• Primary antibody for immunoprecipitation (e.g., anti-PIN1)

• Isotype control IgG

• Protein A/G agarose (B213101) or magnetic beads

• Primary antibodies for western blotting (e.g., anti-substrate protein, anti-PIN1)

Procedure:

• Cell Treatment and Lysis: Treat cells with KPT-6566 or vehicle (DMSO) for the desired time. Lyse the cells in Co-IP lysis buffer.

• Pre-clearing: Pre-clear the cell lysates by incubating with Protein A/G beads for 1 hour at 4°C to reduce non-specific binding.

• Immunoprecipitation: Incubate the pre-cleared lysate with the anti-PIN1 antibody or control IgG overnight at 4°C with gentle rotation.

• Complex Capture: Add Protein A/G beads to the lysate-antibody mixture and incubate for 1-2 hours at 4°C to capture the immunocomplexes.

• Washing: Pellet the beads by centrifugation and wash them several times with Co-IP lysis buffer to remove non-specific proteins.

• Elution: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis: Analyze the eluted proteins by western blotting using antibodies against the suspected interacting substrate and PIN1.

In Vivo Xenograft Study

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of KPT-6566 in a mouse xenograft model.

Materials:

• Immunodeficient mice (e.g., nude or NSG mice)

• Cancer cell line of interest

• Matrigel (optional)

• KPT-6566 formulation for injection

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Tumor Implantation: Subcutaneously inject cancer cells (e.g., 1-5 x 10^6 cells in PBS, optionally mixed with Matrigel) into the flank of each mouse.[8][10]

• Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-150 mm³).[2]

• Treatment: Randomize mice into treatment and control groups. Administer KPT-6566 (e.g., 5 mg/kg) and vehicle control via the desired route (e.g., intraperitoneal injection) according to the planned schedule.[8][10]

• Monitoring: Measure tumor volume with calipers at regular intervals and monitor the body weight and overall health of the animals.[10]

• Endpoint Analysis: At the end of the study, euthanize the mice, excise the tumors, and measure their final weight. Tumors can be further processed for histological or molecular analysis.[10]

Conclusion

KPT-6566 is a valuable tool for dissecting the roles of PIN1 in cancer. Its dual mechanism of action provides a potent and specific means to inhibit PIN1 function and investigate the downstream consequences on various cancer phenotypes. The protocols provided herein offer a robust framework for researchers to explore the therapeutic potential of targeting PIN1 in a variety of cancer models.

References

• 1. assaygenie.com [assaygenie.com]
• 2. researchgate.net [researchgate.net]
• 3. Post-translational Modifications of the Peptidyl-Prolyl Isomerase Pin1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocol for Immunoprecipitation (Co-IP) protocol v1 [protocols.io]
• 5. Identification of Prolyl isomerase Pin1 as a novel positive regulator of YAP/TAZ in breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. Targeted degradation of Pin1 by protein-destabilizing compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. benchchem.com [benchchem.com]
• 12. An optimized co-immunoprecipitation protocol for the analysis of endogenous protein-protein interactions in cell lines using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

KPT-6566 Technical Support Center: Troubleshooting Aqueous Solubility

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on addressing solubility challenges encountered with the PIN1 inhibitor, KPT-6566, in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is KPT-6566 and why is its solubility in aqueous solutions a concern?

A1: KPT-6566 is a potent and selective covalent inhibitor of the prolyl isomerase PIN1, a key regulator in multiple cancer-related signaling pathways. It exhibits a dual mechanism of action by not only inhibiting PIN1 but also by releasing a quinone-mimicking compound that generates reactive oxygen species (ROS) and induces DNA damage in cancer cells. However, KPT-6566 is a hydrophobic molecule with poor drug-like characteristics, leading to low solubility in aqueous buffers, which can cause precipitation in experiments and affect the accuracy and reproducibility of results.

Q2: What is the recommended solvent for preparing a stock solution of KPT-6566?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing concentrated stock solutions of KPT-6566. It is soluble in DMSO at concentrations as high as 120 mg/mL (270.55 mM).

Q3: What are the best practices for storing KPT-6566 stock solutions?

A3: To ensure stability and prevent degradation, KPT-6566 stock solutions should be aliquoted into smaller, single-use volumes to avoid repeated freeze-thaw cycles. For long-term storage, it is recommended to store the stock solution at -80°C for up to 6 months or at -20°C for up to one month. The compound should also be protected from light and stored under nitrogen.

Q4: I observed precipitation when I diluted my KPT-6566 DMSO stock solution into my aqueous cell culture medium. What should I do?

A4: This is a common issue due to the hydrophobic nature of KPT-6566. The most immediate troubleshooting step is to ensure the final DMSO concentration in your aqueous medium is as low as possible, typically not exceeding 0.1% to 0.5%, to minimize solvent-induced toxicity and solubility issues. If precipitation persists, consider lowering the final concentration of KPT-6566. For a more detailed approach, refer to the troubleshooting guide below.

Troubleshooting Guide for KPT-6566 Precipitation in Aqueous Solutions

This guide provides a step-by-step approach to resolving precipitation issues with KPT-6566 in your experiments.

dot

Caption: Troubleshooting workflow for KPT-6566 precipitation.

Quantitative Solubility Data

The following table summarizes the known solubility of KPT-6566 in various solvents.

Solvent/Vehicle	Concentration	Observation	Reference(s)
DMSO	10 mM	Soluble
DMSO	120 mg/mL (270.55 mM)	Soluble (sonication recommended)
DMSO	19.23 mg/mL	Soluble (ultrasonic)
10% DMSO in PBS (pH 7.2)	~1 mg/mL	Sparingly soluble
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	1.92 mg/mL	Suspended solution
10% DMSO in 20% SBE-β-CD in Saline	≥ 1 mg/mL	Clear solution

Experimental Protocols

Protocol 1: Preparation of KPT-6566 for In Vitro Cell-Based Assays

• Prepare a 10 mM Stock Solution:

  • Aseptically weigh the required amount of KPT-6566 powder.

  • Add sterile-filtered DMSO to achieve a final concentration of 10 mM.

  • Vortex thoroughly until the compound is completely dissolved. Gentle warming or sonication can be used to aid dissolution.

• Storage:

  • Aliquot the stock solution into smaller, single-use volumes.

  • Store at -80°C for up to 6 months.

• Preparation of Working Solution:

  • Pre-warm the cell culture medium to 37°C.

  • Perform a serial dilution of the 10 mM stock solution in the pre-warmed medium to achieve the desired final concentration.

  • Crucially, ensure the final DMSO concentration in the culture does not exceed 0.1%.

  • Mix thoroughly by gentle inversion before adding to the cells.

Protocol 2: Formulation of KPT-6566 for *In Vivo

KPT-6566 Technical Support Center: Identifying and Mitigating Off-Target Effects

Welcome to the technical support center for KPT-6566, a valuable research tool for investigating the roles of PIN1 and the cohesin complex in various cellular processes. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on identifying and mitigating potential off-target effects of KPT-6566, ensuring the generation of robust and reliable experimental data.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of KPT-6566?

A1: KPT-6566 is a covalent inhibitor of the peptidyl-prolyl cis-trans isomerase PIN1.[1] It binds to the catalytic site of PIN1, leading to its inhibition and, in some cell types, its degradation.[1][2] Additionally, KPT-6566 has a dual mechanism of action where, upon binding to PIN1, it can release a quinone-mimicking molecule that generates reactive oxygen species (ROS) and induces DNA damage, contributing to cancer cell-specific death.[3]

Q2: What are the known off-targets of KPT-6566?

A2: While initially identified as a PIN1 inhibitor, recent research has identified Stromal antigen 1 (STAG1) and Stromal antigen 2 (STAG2), components of the cohesin complex, as direct off-targets of KPT-6566.[1] KPT-6566 acts as a dual inhibitor of STAG1 and STAG2, disrupting their interaction with SCC1 and double-stranded DNA.[1][4] Due to its described poor drug-like characteristics, there is a potential for other, currently unidentified off-target effects.[2][5]

Q3: What are the typical cellular effects observed with KPT-6566 treatment?

A3: Treatment with KPT-6566 has been shown to suppress cancer cell proliferation and colony formation.[1] It can induce apoptosis and is associated with the generation of cellular ROS and DNA damage.[1] In many cell lines, KPT-6566 treatment leads to the downregulation of key cell cycle proteins such as Cyclin D1 and hyperphosphorylated retinoblastoma protein (pRB).[2][6]

Q4: Is PIN1 degradation always observed after KPT-6566 treatment?

A4: The degradation of PIN1 upon KPT-6566 treatment can be cell-type dependent. While PIN1 degradation has been observed in some cell lines, other studies have reported no significant change in total PIN1 protein levels after treatment.[1][6]

Data Presentation

KPT-6566 In Vitro Potency

Target	Assay Type	IC50	Ki (apparent)	Reference
PIN1	PPIase Assay	640 nM	625.2 nM	[3]
STAG1	Fluorescence Polarization	Not yet publicly quantified	Not yet publicly quantified	[4][7]
STAG2	Fluorescence Polarization	Not yet publicly quantified	Not yet publicly quantified	[4][7]

KPT-6566 Cellular IC50 Values

Cancer Type	Cell Line	IC50 (µM)	Reference
Colorectal Cancer	Caco-2	7.45
HCT116	9.46
HT29	13.8
SW480	11.1
DLD-1	10.7
Testicular Germ Cell Tumor	P19	7.24
NCCIT	4.65
Breast Cancer	MDA-MB-231	Sensitive at low µM
Prostate Cancer	PC-3	Sensitive at low µM
Pancreatic Cancer	PANC-1	Sensitive at low µM
Ovarian Cancer	SKOV-3	Sensitive at low µM

Mandatory Visualizations

On-Target Signaling Pathway: PIN1 Inhibition

Caption: On-target effects of KPT-6566 via PIN1 inhibition.

Off-Target Signaling Pathway: STAG1/STAG2 Inhibition

Caption: Off-target effects of KPT-6566 via STAG1/2 inhibition.

Experimental Workflow: Identifying Off-Target Effects

Caption: Workflow for identifying and mitigating KPT-6566 off-target effects.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
High levels of cytotoxicity at concentrations expected for PIN1 inhibition.	1. Significant off-target effects on essential cellular proteins. 2. Induction of excessive ROS leading to cell death.	1. Generate a detailed dose-response curve to determine the EC50 for cytotoxicity in your specific cell line. 2. Use PIN1-knockout cells , if available, to assess cytotoxicity independent of the primary target. A significant effect in these cells points towards off-target mechanisms.[1] 3. Co-treat with an antioxidant , such as N-acetylcysteine (NAC), to determine if the cytotoxicity is mediated by ROS.
Observed cellular phenotype is inconsistent with known PIN1 biology.	1. The phenotype is driven by inhibition of off-targets STAG1/STAG2. 2. The phenotype is a result of the ROS-inducing properties of KPT-6566. 3. The phenotype is caused by a novel, unidentified off-target.	1. Validate the phenotype using a structurally unrelated PIN1 inhibitor. If the phenotype is not replicated, it is likely an off-target effect of KPT-6566. 2. Deplete STAG1 and/or STAG2 using siRNA and observe if the phenotype is recapitulated. 3. Measure intracellular ROS levels using a fluorescent probe like DCFDA to correlate the phenotype with oxidative stress.[1]
Inconsistent results between different cell lines.	1. Varying expression levels of PIN1, STAG1, or STAG2. 2. Differences in cellular antioxidant capacity. 3. Differential dependence on PIN1 or cohesin complex function.	1. Quantify the protein levels of PIN1, STAG1, and STAG2 in your cell lines via Western blotting. 2. Assess the baseline ROS levels in each cell line to understand their intrinsic oxidative stress state.
Difficulty in deconvoluting the effects of PIN1 inhibition versus STAG1/2 inhibition.	Both pathways can lead to apoptosis and cell cycle arrest.	1. Use cell lines with known STAG2 mutations. These cells have a synthetic lethal dependency on STAG1 and may be more sensitive to the STAG1/2 inhibitory effects of KPT-6566.[4] 2. Analyze specific downstream markers for each pathway. For PIN1, monitor levels of Cyclin D1 and pRB. For STAG1/2, perform a metaphase chromosome spread assay to look for premature chromosome separation.[8]

Experimental Protocols

Protocol 1: Chemical Proteomics for Covalent Inhibitor Off-Target Identification

Objective: To identify the cellular targets of KPT-6566 on a proteome-wide scale. This method involves using a modified version of KPT-6566 containing a "clickable" alkyne tag.

Methodology:

• Probe Synthesis: Synthesize an analog of KPT-6566 with a terminal alkyne group.

• Cell Treatment: Treat cells with the alkyne-tagged KPT-6566 probe. As a control, pre-incubate cells with an excess of untagged KPT-6566 before adding the probe to competitively block binding sites.

• Cell Lysis: Lyse the cells to release the proteins.

• Click Chemistry: Use a copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC) reaction to attach a biotin-azide tag to the alkyne-tagged proteins.[9]

• Enrichment: Use streptavidin-coated beads to pull down the biotinylated proteins.

• Elution and Digestion: Elute the bound proteins from the beads and digest them into peptides using trypsin.

• Mass Spectrometry: Analyze the peptide mixture by liquid chromatography-mass spectrometry (LC-MS/MS) to identify the proteins that were bound by the KPT-6566 probe.[10][11]

• Data Analysis: Compare the protein lists from the probe-treated and the competitor-treated samples to identify specific binders.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the engagement of KPT-6566 with its targets (e.g., PIN1, STAG1, STAG2) in intact cells.

Methodology:

• Cell Treatment: Treat intact cells with KPT-6566 or a vehicle control.

• Heating: Heat the cell suspensions to a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3 minutes).

• Lysis and Centrifugation: Lyse the cells and centrifuge to separate the soluble protein fraction from the aggregated, denatured proteins.

• Protein Quantification: Collect the supernatant and quantify the amount of the target protein (e.g., PIN1) remaining in the soluble fraction using Western blotting or other protein detection methods.

• Data Analysis: Plot the amount of soluble target protein as a function of temperature for both the vehicle- and KPT-6566-treated samples. A shift in the melting curve to a higher temperature in the presence of KPT-6566 indicates target engagement and stabilization.

Protocol 3: Cellular Reactive Oxygen Species (ROS) Detection

Objective: To quantify the intracellular ROS generated by KPT-6566 treatment.

Methodology:

• Cell Seeding: Plate cells in a multi-well plate and allow them to adhere overnight.

• KPT-6566 Treatment: Treat cells with various concentrations of KPT-6566 for the desired duration. Include a positive control (e.g., H₂O₂) and a vehicle control.

• Probe Incubation: Add a fluorescent ROS probe, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (H₂DCFDA), to the cells and incubate. H₂DCFDA is de-esterified intracellularly and then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).

• Measurement: Measure the fluorescence intensity using a fluorescence plate reader, fluorescence microscope, or flow cytometer.

• Data Analysis: Normalize the fluorescence signal to the number of cells or total protein content and compare the ROS levels in treated versus control cells.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Targeted degradation of Pin1 by protein-destabilizing compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Juglone and KPT6566 Suppress the Tumorigenic Potential of CD44+CD133+ Tumor-Initiating Caco-2 Cells In Vitro and In Vivo [frontiersin.org]
• 7. benchchem.com [benchchem.com]
• 8. Discovery of KPT-6566 as STAG1/2 Inhibitor sensitizing PARP and NHEJ Inhibitors to suppress tumor cells growth in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mapping in vivo target interaction profiles of covalent inhibitors using chemical proteomics with label-free quantification | Springer Nature Experiments [experiments.springernature.com]
• 11. PXD007965 - Mapping in vivo target interaction profiles of covalent inhibitors using chemical proteomics with label-free quantification - OmicsDI [omicsdi.org]

KPT-6566 stability and degradation in long-term experiments.

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and handling of KPT-6566 in long-term experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for preparing KPT-6566 stock solutions?

A1: To prepare a stock solution, dissolve KPT-6566 in a suitable solvent such as DMSO. For cellular assays, a 10 mM stock solution in sterile-filtered DMSO is a common starting point. Ensure the compound is fully dissolved by vortexing. For animal studies, a higher concentration stock, for example, 19.2 mg/mL in DMSO, may be necessary for formulating the final dosing solution.

Q2: What are the optimal storage conditions for KPT-6566 to ensure its stability?

A2: KPT-6566 should be stored under specific conditions to maintain its integrity over time. For long-term storage, it is recommended to store the solid compound at -20°C for up to three years. Once dissolved in a solvent like DMSO, the stock solution should be stored at -80°C for up to one year.[1] To avoid repeated freeze-thaw cycles, which can accelerate degradation, it is best practice to aliquot the stock solution into smaller, single-use volumes.[2] All forms of KPT-6566 should be protected from direct sunlight and stored under nitrogen.[1]

Q3: How long can I store KPT-6566 solutions at different temperatures?

A3: The stability of KPT-6566 in solution is temperature-dependent. The following table summarizes the recommended storage durations at various temperatures.

Temperature	Form	Recommended Storage Duration
-80°C	In Solvent (e.g., DMSO)	Up to 1 year[1]
-20°C	In Solvent (e.g., DMSO)	Up to 1 month[2]
4°C	In Solvent (e.g., DMSO)	Up to 2 weeks[3]
Room Temperature	Solid Powder	Stable in continental US; may vary elsewhere[4]

Q4: What are the known degradation pathways for KPT-6566?

A4: Currently, there is limited publicly available information detailing the specific chemical degradation pathways and degradation products of KPT-6566. As a covalent inhibitor, its reactivity is a key feature of its mechanism of action, but this can also contribute to its instability under certain conditions. It is known to have poor drug-like characteristics, which can include limited stability in aqueous solutions.[5] Researchers should be mindful of potential hydrolysis and oxidation as common degradation routes for complex organic molecules.

Q5: How does KPT-6566 exert its effects on target cells?

A5: KPT-6566 is a selective and covalent inhibitor of the prolyl isomerase PIN1.[6] It binds to the catalytic site of PIN1, leading to its inhibition and subsequent degradation in some cell lines.[6] This disrupts multiple oncogenic signaling pathways that are regulated by PIN1, including the mut-p53 and NOTCH1 pathways.[6] Additionally, the interaction of KPT-6566 with PIN1 is proposed to release a quinone-mimicking compound that generates reactive oxygen species (ROS), leading to DNA damage and inducing cell death, particularly in cancer cells.[7]

Troubleshooting Guides

Issue 1: I am observing precipitation of KPT-6566 in my cell culture medium.

• Possible Cause: KPT-6566 has low aqueous solubility. The final concentration in the medium may be too high, or the solvent concentration may be insufficient to maintain solubility.

• Troubleshooting Steps:

  • Reduce Final Concentration: Titrate down the concentration of KPT-6566 in your experiment to determine the maximum soluble concentration under your specific conditions.

  • Optimize Solvent Concentration: Ensure the final concentration of the solvent (e.g., DMSO) in the cell culture medium is sufficient to maintain solubility but remains non-toxic to the cells (typically ≤ 0.5%).

  • Prepare Fresh Dilutions: Prepare fresh dilutions of KPT-6566 from a concentrated stock solution for each experiment to avoid issues with compound stability in dilute aqueous solutions.

  • Sonication: Briefly sonicate the stock solution before preparing final dilutions to ensure the compound is fully dissolved.[1]

Issue 2: My long-term experiment shows diminishing or inconsistent effects of KPT-6566 over time.

• Possible Cause: KPT-6566 may be degrading in the experimental medium over the course of a long-term incubation.

• Troubleshooting Steps:

  • Replenish the Compound: For experiments lasting several days, consider replacing the medium with freshly prepared medium containing KPT-6566 every 24-48 hours.

  • Verify Stock Solution Integrity: If you are using an older stock solution, its integrity may be compromised. Prepare a fresh stock solution from solid KPT-6566 and compare its efficacy to the older stock.

  • Protect from Light: Ensure that the experimental setup, including incubators and culture vessels, is protected from direct light exposure to minimize potential photodegradation.

  • Control for pH Changes: Monitor the pH of your culture medium over the course of the experiment, as significant pH shifts can affect the stability of small molecules.

Issue 3: I am not observing the expected PIN1 degradation in my cell line.

• Possible Cause: The degradation of PIN1 upon KPT-6566 treatment can be cell-line dependent.[8]

• Troubleshooting Steps:

  • Confirm PIN1 Inhibition: Even in the absence of degradation, KPT-6566 should still inhibit the enzymatic activity of PIN1. Assess the phosphorylation status or activity of known PIN1 downstream targets, such as Cyclin D1 or the hyperphosphorylation of pRB, to confirm target engagement.[9]

  • Time-Course and Dose-Response: Perform a time-course and dose-response experiment to determine the optimal conditions for observing PIN1 degradation in your specific cell line, if it occurs.

  • Western Blot Optimization: Ensure your Western blot protocol is optimized for detecting PIN1, including appropriate antibody selection and lysis buffer conditions.

Experimental Protocols

Protocol 1: Preparation of KPT-6566 for In Vitro Cell-Based Assays

• Prepare a 10 mM Stock Solution:

  • Aseptically weigh the required amount of KPT-6566 powder.

  • Add sterile-filtered DMSO to achieve a final concentration of 10 mM.

  • Vortex thoroughly until the compound is completely dissolved.

• Storage:

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store at -80°C for up to one year.

• Preparation of Working Solution:

  • Pre-warm cell culture medium to 37°C.

  • Perform a serial dilution of the 10 mM stock solution in the pre-warmed medium to achieve the desired final concentration.

  • Ensure the final DMSO concentration in the culture does not exceed 0.5%.

  • Mix thoroughly by gentle inversion before adding to the cells.

Protocol 2: In Vivo Formulation of KPT-6566

• Prepare a 19.2 mg/mL Stock Solution in DMSO:

  • Dissolve KPT-6566 in DMSO to make a clear stock solution of 19.2 mg/mL.

• Prepare the Final Formulation (1.92 mg/mL):

  • For a 1 mL final volume, add the following solvents sequentially:

    • 100 µL of the 19.2 mg/mL KPT-6566 stock in DMSO.

    • 400 µL of PEG300.

    • 50 µL of Tween 80.

    • 450 µL of saline.

  • Vortex thoroughly between the addition of each solvent to ensure a homogenous suspension.

  • Prepare the formulation fresh on the day of dosing.

Visualizations

Caption: Dual mechanism of action of KPT-6566 in cancer cells.

Caption: General experimental workflow for using KPT-6566.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. arts.units.it [arts.units.it]
• 4. Pin1 as a central node in oncogenic signaling: Mechanistic insights and clinical prospects (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeted degradation of Pin1 by protein-destabilizing compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | KPT6566 induces apoptotic cell death and suppresses the tumorigenicity of testicular germ cell tumors [frontiersin.org]
• 9. cancer-research-network.com [cancer-research-network.com]

How to control for KPT-6566-induced oxidative stress in experimental design.

This technical support center provides researchers, scientists, and drug development professionals with guidance on controlling for KPT-6566-induced oxidative stress in experimental designs.

Frequently Asked Questions (FAQs)

Q1: What is KPT-6566 and how does it induce oxidative stress?

A1: KPT-6566 is a selective, covalent inhibitor of the prolyl isomerase PIN1.[1][2][3] Its mechanism of action involves a dual effect: it directly inhibits PIN1 and also releases a quinone-mimicking molecule.[1][2] This released molecule generates reactive oxygen species (ROS), leading to oxidative stress and subsequent DNA damage, which preferentially induces cell death in cancer cells.[1][4][5]

Q2: Why is it important to control for KPT-6566-induced oxidative stress in my experiments?

Q3: What is a suitable antioxidant control to use with KPT-6566?

A3: N-acetylcysteine (NAC) is a widely used antioxidant in cell culture experiments to counteract drug-induced oxidative stress.[6][7][8] It acts as a precursor to glutathione (B108866) (GSH), a major intracellular antioxidant, and can also directly scavenge ROS.[9][10] Pre-treating cells with NAC before KPT-6566 exposure can help determine which cellular effects are mediated by oxidative stress.

Q4: What concentrations of NAC are typically used in cell culture?

A4: The optimal concentration of NAC can vary between cell lines and experimental conditions. However, a common starting range for in vitro studies is 1-10 mM.[11] It is recommended to perform a dose-response experiment to determine the lowest effective concentration of NAC that reduces KPT-6566-induced ROS production without causing toxicity in your specific cell line. Pre-incubation times of 1-3 hours are frequently used before adding the drug of interest.[12]

Q5: What are the key signaling pathways activated by KPT-6566-induced oxidative stress?

A5: A primary pathway activated in response to KPT-6566-induced oxidative stress is the NRF2 (Nuclear factor erythroid 2-related factor 2) pathway.[4] Under oxidative stress, NRF2 translocates to the nucleus and activates the transcription of antioxidant response element (ARE)-containing genes, which encode for various cytoprotective enzymes.

Troubleshooting Guides

This section provides troubleshooting for common issues encountered when studying KPT-6566-induced oxidative stress.

Troubleshooting for ROS Detection Assays (e.g., DCFDA)

Problem	Possible Cause	Solution
High background fluorescence	- Autofluorescence of compounds or media. - Photobleaching from excessive light exposure. - Cell death leading to non-specific probe oxidation.	- Include a "no-dye" control for each treatment condition. - Use phenol (B47542) red-free media. - Minimize light exposure to the plate. - Confirm cell viability with a viability assay (e.g., Trypan Blue, PI staining).
No or low signal	- Insufficient probe concentration. - Probe degradation. - Low level of ROS production.	- Optimize the DCFDA concentration (typically 10-50 µM). - Prepare fresh DCFDA working solution for each experiment. - Use a positive control (e.g., H₂O₂) to confirm the assay is working.
High variability between replicates	- Uneven cell seeding. - Inconsistent incubation times. - Pipetting errors.	- Ensure a single-cell suspension and even seeding. - Use a multichannel pipette for simultaneous addition of reagents. - Be precise with incubation timings.

Troubleshooting for Glutathione (GSH/GSSG) Assays

Problem	Possible Cause	Solution
Low GSH levels	- Sample oxidation during preparation. - Incorrect sample deproteinization.	- Work quickly and keep samples on ice. - Use a thiol-scavenging agent like N-ethylmaleimide (NEM) if measuring GSSG specifically. - Ensure complete deproteinization with agents like metaphosphoric acid (MPA) or sulfosalicylic acid (SSA).
High GSSG levels	- Artificial oxidation of GSH during sample handling.	- This is a common artifact. Minimize sample processing time and keep samples cold. The use of NEM immediately after cell lysis is crucial for accurate GSSG measurement.
Assay interference	- Presence of reducing agents (e.g., DTT, β-mercaptoethanol) in the sample buffer.	- Avoid using buffers containing reducing agents.

Troubleshooting for Antioxidant Enzyme Assays (SOD, Catalase)

Problem	Possible Cause	Solution
Low enzyme activity	- Improper sample storage. - Enzyme degradation due to repeated freeze-thaw cycles. - Incorrect buffer pH.	- Store lysates at -80°C in single-use aliquots. - Avoid repeated freeze-thawing. - Ensure the assay buffer is at the optimal pH for the enzyme.
High background	- Interfering substances in the cell lysate.	- Run a blank control with lysate but without the substrate. - Consider diluting the lysate.

Experimental Protocols

Protocol 1: Control for KPT-6566-Induced Oxidative Stress using N-acetylcysteine (NAC)

Objective: To determine the extent to which the effects of KPT-6566 are mediated by oxidative stress.

Materials:

• Cells of interest

• Complete cell culture medium

• KPT-6566

• N-acetylcysteine (NAC)

• Phosphate-buffered saline (PBS)

• Reagents for your downstream assay (e.g., cell viability, apoptosis)

Procedure:

• Cell Seeding: Plate cells at the desired density for your downstream assay and allow them to adhere overnight.

• NAC Pre-treatment:

  • Prepare a stock solution of NAC in sterile water or PBS and neutralize the pH to ~7.4 with NaOH.

  • Dilute the NAC stock solution in cell culture medium to the desired final concentration (e.g., 5 mM).

  • Remove the old medium from the cells and add the NAC-containing medium.

  • Incubate for 1-3 hours at 37°C.

• KPT-6566 Treatment:

  • Prepare a working solution of KPT-6566 in the NAC-containing medium at the desired final concentration.

  • For the control group (KPT-6566 alone), prepare KPT-6566 in regular medium.

  • Add the KPT-6566 containing medium to the appropriate wells.

  • Include the following control groups:

    • Vehicle control (DMSO)

    • NAC alone

    • KPT-6566 alone

    • KPT-6566 + NAC

• Incubation: Incubate the cells for the desired treatment duration.

• Downstream Analysis: Proceed with your planned experimental analysis (e.g., cell viability assay, Western blot for apoptosis markers).

Protocol 2: Measurement of Intracellular Reactive Oxygen Species (ROS) using DCFDA

Objective: To quantify the levels of intracellular ROS induced by KPT-6566.

Materials:

• Cells of interest

• Black, clear-bottom 96-well plates

• 2',7'-dichlorodihydrofluorescein diacetate (H2DCFDA)

• Phenol red-free culture medium

• PBS

• KPT-6566

• Positive control (e.g., 100 µM H₂O₂)

Procedure:

• Cell Seeding: Seed cells in a black, clear-bottom 96-well plate and allow them to adhere overnight.

• KPT-6566 Treatment: Treat cells with KPT-6566 at various concentrations for the desired time. Include vehicle and positive controls.

• DCFDA Staining:

  • Prepare a 10-50 µM working solution of H2DCFDA in pre-warmed, serum-free, phenol red-free medium.

  • Remove the treatment medium and wash the cells once with warm PBS.

  • Add the H2DCFDA working solution to each well.

  • Incubate for 30-45 minutes at 37°C, protected from light.

• Measurement:

  • Remove the H2DCFDA solution and wash the cells once with warm PBS.

  • Add 100 µL of PBS or phenol red-free medium to each well.

  • Immediately measure the fluorescence on a microplate reader with excitation at ~485 nm and emission at ~535 nm.

Protocol 3: Measurement of Glutathione (GSH) and Oxidized Glutathione (GSSG)

Objective: To determine the ratio of reduced to oxidized glutathione as an indicator of oxidative stress.

Materials:

• Cells of interest

• Glutathione Assay Kit (commercial kits are recommended)

• PBS

• Deproteinizing agent (e.g., 5% SSA)

• For GSSG measurement: N-ethylmaleimide (NEM)

Procedure:

• Sample Preparation:

  • Treat cells with KPT-6566 as desired.

  • Harvest cells and wash with ice-cold PBS.

  • Lyse the cells according to the kit manufacturer's protocol. For accurate GSSG measurement, add NEM to the lysis buffer to scavenge GSH.

  • Deproteinize the samples using an acid like SSA and centrifuge to pellet the protein.

  • Collect the supernatant for the assay.

• Assay Procedure:

  • Follow the specific instructions provided with the commercial glutathione assay kit for the preparation of standards and the reaction mixture.

  • Typically, the assay involves the reduction of GSSG to GSH by glutathione reductase and the subsequent reaction of GSH with a chromogenic substrate.

• Measurement: Measure the absorbance or fluorescence according to the kit's protocol.

• Calculation: Calculate the concentrations of total glutathione and GSSG. The concentration of GSH can be determined by subtracting twice the concentration of GSSG from the total glutathione concentration.

Protocol 4: Measurement of Antioxidant Enzyme Activity (SOD and Catalase)

Objective: To assess the activity of key antioxidant enzymes in response to KPT-6566 treatment.

Materials:

• Cells of interest

• Superoxide Dismutase (SOD) Assay Kit (commercial kit recommended)

• Catalase Assay Kit (commercial kit recommended)

• PBS

• Cell lysis buffer

Procedure:

• Sample Preparation:

  • Treat cells with KPT-6566 as desired.

  • Harvest and wash cells with ice-cold PBS.

  • Lyse the cells using a suitable lysis buffer and centrifuge to remove cell debris.

  • Determine the protein concentration of the lysates.

• Assay Procedure:

  • Follow the manufacturer's protocols for the respective SOD and Catalase assay kits. These assays are typically colorimetric or fluorometric and measure the enzymatic activity based on the consumption of a substrate or the generation of a product.

• Measurement: Measure the absorbance or fluorescence at the specified wavelength.

• Calculation: Calculate the enzyme activity and normalize it to the protein concentration of the sample.

Data Presentation

Table 1: Summary of Reagent Concentrations for In Vitro Assays

Reagent	Typical Working Concentration	Purpose
KPT-6566	Dependent on cell line (e.g., 1-10 µM)	Induce PIN1 inhibition and oxidative stress
N-acetylcysteine (NAC)	1 - 10 mM	Antioxidant control
H2DCFDA	10 - 50 µM	Intracellular ROS detection
H₂O₂	100 - 500 µM	Positive control for ROS induction

Visualizations

Caption: KPT-6566 signaling pathway leading to oxidative stress and NRF2 activation.

Caption: A typical experimental workflow for studying KPT-6566-induced oxidative stress.

References

• 1. FAQ: Oxidative Stress Assays | Cell Biolabs [cellbiolabs.com]
• 2. Troubleshooting the dichlorofluorescein assay to avoid artifacts in measurement of toxicant-stimulated cellular production of reactive oxidant species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oxidative Stress Assays | Reactive Oxygen Species Detection [worldwide.promega.com]
• 4. FAQ: Oxidative Stress / Damage | Cell Biolabs [cellbiolabs.com]
• 5. assaygenie.com [assaygenie.com]
• 6. resources.biomol.com [resources.biomol.com]
• 7. DCFDA / H2DCFDA - Cellular ROS Assay Kit Protocol [hellobio.com]
• 8. Pitfalls in the analysis of the physiological antioxidant glutathione (GSH) and its disulfide (GSSG) in biological samples: An elephant in the room - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. FAQ: Glutathione (GSSG/GSH) Assay | Cell Biolabs [cellbiolabs.com]
• 11. N-Acetylcysteine Reduces ROS-Mediated Oxidative DNA Damage and PI3K/Akt Pathway Activation Induced by Helicobacter pylori Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Dynamic modeling of Nrf2 pathway activation in liver cells after toxicant exposure - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

KPT-6566 vs. Juglone: A Comparative Analysis of PIN1 Inhibitors in Colorectal Cancer

A head-to-head examination of two prominent PIN1 inhibitors, KPT-6566 and Juglone, reveals distinct mechanisms and therapeutic potential in the context of colorectal cancer. While both compounds demonstrate anti-tumor effects, their selectivity, mode of action, and impact on cellular pathways present a nuanced picture for researchers in oncology and drug development.

The peptidyl-prolyl cis/trans isomerase, PIN1, is a critical regulator of numerous signaling pathways implicated in cancer development and progression. Its overexpression in colorectal cancer is associated with tumor progression and poor prognosis, making it an attractive therapeutic target.[1][2] This guide provides a detailed comparison of two PIN1 inhibitors, the novel covalent inhibitor KPT-6566 and the naturally derived compound Juglone, with a focus on their performance in preclinical colorectal cancer models.

Performance and Efficacy in Colorectal Cancer Models

Both KPT-6566 and Juglone have demonstrated the ability to suppress the tumorigenic potential of colorectal cancer cells, including cancer stem-like cells.[3][4] In vitro studies on the Caco-2 human colorectal cancer cell line have shown that both inhibitors can impede cell growth, hinder colony formation, and trigger apoptosis.[3][5] Furthermore, in vivo experiments using mouse models injected with CD44+CD133+ tumor-initiating Caco-2 cells revealed that both KPT-6566 and Juglone led to a significant reduction in tumor volume and mass.[3][4][5]

However, subtle differences in their efficacy have been noted. One study suggested that while both compounds downregulate G1-phase cell cycle regulatory proteins, Juglone appeared to be more potent than KPT-6566 in inhibiting the expression of D-type cyclins and CDK4/6 proteins in Caco-2 cells.[3][4]

Mechanism of Action: A Tale of Two Inhibitors

The primary distinction between KPT-6566 and Juglone lies in their mechanism of action and target selectivity.

KPT-6566 is characterized as a selective and covalent inhibitor of PIN1.[6][7][8] It binds directly to the catalytic site of PIN1, leading to its inhibition and subsequent degradation.[6][7] A unique feature of KPT-6566's action is the release of a quinone-mimicking drug upon binding to PIN1. This byproduct generates reactive oxygen species (ROS) and induces DNA damage, contributing to cancer cell-specific death.[6][7] This dual mechanism of action—direct PIN1 inhibition and induction of oxidative stress—positions KPT-6566 as a highly targeted anti-cancer agent.[6]

Juglone , a naturally occurring naphthoquinone, is a well-known PIN1 inhibitor but is recognized for its broader, less specific activity.[3][9] Besides PIN1, Juglone is likely to inhibit other molecular targets, which may contribute to its cytotoxic effects but also raises concerns about potential off-target toxicities.[3][10] Its anti-cancer effects in colorectal cancer have also been linked to the generation of intracellular ROS and the upregulation of the p53 tumor suppressor protein.[11]

Quantitative Data Summary

Inhibitor	Target(s)	IC50 (PIN1)	Ki (PIN1)	Mechanism of Action (PIN1)	Key Effects in Colorectal Cancer
KPT-6566	PIN1	0.64 µM (640 nM)[8][12][13]	625.2 nM[8]	Covalent, selective inhibition and degradation[6][7][8]	Inhibits cell growth, colony formation, and induces apoptosis; reduces tumor volume and mass in vivo.[3][4][5]
Juglone	PIN1, other off-targets	Not consistently reported	Not consistently reported	Non-covalent, non-selective inhibition[3][10]	Inhibits cell growth, colony formation, and induces apoptosis; reduces tumor volume and mass in vivo; upregulates p53.[3][4][5][11]

Signaling Pathways and Experimental Workflows

The inhibition of PIN1 by KPT-6566 and Juglone impacts several critical signaling pathways in colorectal cancer. PIN1 is known to regulate the stability and activity of key proteins in the Wnt/β-catenin and NF-κB pathways, both of which are crucial for colorectal tumorigenesis.[1][14][15]

Caption: PIN1 signaling pathways in colorectal cancer and points of inhibition by KPT-6566 and Juglone.

The evaluation of these inhibitors typically involves a series of in vitro and in vivo experiments to determine their efficacy and mechanism of action.

Caption: A typical experimental workflow for evaluating PIN1 inhibitors in colorectal cancer.

Experimental Protocols

PIN1 Inhibition Assay (PPIase Assay): This assay measures the enzymatic activity of PIN1. Recombinant PIN1 is incubated with the inhibitor (KPT-6566 or Juglone) at varying concentrations. A synthetic peptide substrate is then added. The rate of cis-to-trans isomerization of the peptide by PIN1 is monitored, often coupled with a second enzyme like chymotrypsin (B1334515) that cleaves the trans-isomer, leading to a colorimetric or fluorescent signal.[16][17] The IC50 value is determined by measuring the inhibitor concentration that causes a 50% reduction in PIN1 activity.[12]

Cell Viability Assay (MTT Assay): Colorectal cancer cells are seeded in 96-well plates and treated with different concentrations of KPT-6566 or Juglone for a specified period (e.g., 48-72 hours). MTT reagent is then added to the wells. Viable cells with active mitochondrial reductases convert MTT into formazan (B1609692) crystals. The crystals are dissolved, and the absorbance is measured at a specific wavelength, which is proportional to the number of viable cells.[18]

Colony Formation Assay: A low density of colorectal cancer cells is seeded in 6-well plates and treated with the inhibitors. The cells are allowed to grow for an extended period (e.g., 10-14 days) until visible colonies form. The colonies are then fixed, stained (e.g., with crystal violet), and counted. This assay assesses the long-term proliferative capacity of the cells after treatment.[18]

Western Blotting: Colorectal cancer cells are treated with KPT-6566 or Juglone. Cell lysates are prepared, and proteins are separated by size using SDS-PAGE. The separated proteins are transferred to a membrane, which is then incubated with primary antibodies specific for target proteins (e.g., PIN1, Cyclin D1, β-catenin, cleaved caspase-3) and a loading control (e.g., β-actin). Secondary antibodies conjugated to an enzyme are used for detection, typically via chemiluminescence.[3][4]

In Vivo Xenograft Studies: Immunocompromised mice (e.g., NSG mice) are subcutaneously injected with human colorectal cancer cells, often enriched for cancer stem-like cells. Once tumors are established, the mice are treated with KPT-6566, Juglone, or a vehicle control, typically via intraperitoneal injection. Tumor growth is monitored regularly by measuring tumor volume. At the end of the study, tumors are excised and weighed.[3][5]

Conclusion

Both KPT-6566 and Juglone exhibit promising anti-tumor activity in preclinical models of colorectal cancer by targeting the PIN1 enzyme. KPT-6566 stands out for its selectivity and dual mechanism of action, which may offer a wider therapeutic window and a more targeted approach. Juglone, while effective, presents a broader inhibitory profile that warrants further investigation into its off-target effects. For researchers and drug development professionals, the choice between these inhibitors will depend on the specific research question, with KPT-6566 representing a more refined tool for studying the specific consequences of PIN1 inhibition, while Juglone may serve as a broader cytotoxic agent with a more complex mechanism. Further studies are necessary to fully elucidate their therapeutic potential and translate these preclinical findings into clinical applications for colorectal cancer treatment.

References

• 1. High Pin1 expression is associated with tumor progression in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pin1 overexpression in colorectal cancer and its correlation with aberrant beta-catenin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Juglone and KPT6566 Suppress the Tumorigenic Potential of CD44+CD133+ Tumor-Initiating Caco-2 Cells In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Juglone and KPT6566 Suppress the Tumorigenic Potential of CD44+CD133+ Tumor-Initiating Caco-2 Cells In Vitro and In Vivo [frontiersin.org]
• 5. Juglone and KPT6566 Suppress the Tumorigenic Potential of CD44+CD133+ Tumor-Initiating Caco-2 Cells In Vitro and In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Pin1 Inhibitor Juglone Exerts Anti-Oncogenic Effects on LNCaP and DU145 Cells despite the Patterns of Gene Regulation by Pin1 Differing between These Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Identification of a potent and selective covalent Pin1 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. TP53 Is a Potential Target of Juglone Against Colorectal Cancer: Based on a Combination of Molecular Docking, Molecular Dynamics Simulation, and In Vitro Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. cancer-research-network.com [cancer-research-network.com]
• 14. Pin1 overexpression in colorectal cancer and its correlation with aberrant β-catenin expression - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Targeting Pin1 to overcome immunosuppressive tumor microenvironment in MSS colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Small molecules targeting Pin1 as potent anticancer drugs [frontiersin.org]
• 17. Small molecules targeting Pin1 as potent anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Investigating the synergistic effects of KPT-6566 with other anti-cancer agents.

A Comparative Guide to the Combination Effects of KPT-6566 with Other Anti-Cancer Agents

For Researchers, Scientists, and Drug Development Professionals

KPT-6566, a novel anti-cancer agent, has demonstrated significant potential not only as a monotherapy but also as a powerful synergistic partner when combined with other cancer treatments. This guide provides a comprehensive comparison of the synergistic effects of KPT-6566 with various anti-cancer agents, supported by available preclinical data. KPT-6566 exhibits a dual mechanism of action, functioning as a covalent inhibitor of both Peptidyl-prolyl cis-trans isomerase NIMA-interacting 1 (PIN1) and Stromal Antigen 1 and 2 (STAG1/2)[1][2][3][4][5][6][7][8][9]. This dual inhibition disrupts critical cancer-driving pathways and creates vulnerabilities that can be exploited by combination therapies.

Synergistic Effect with PARP Inhibitors (Olaparib)

A significant area of investigation has been the combination of KPT-6566 with Poly (ADP-ribose) polymerase (PARP) inhibitors, such as Olaparib. This combination leverages the principle of synthetic lethality. KPT-6566, by inhibiting STAG1/2, impairs DNA damage repair, leading to an accumulation of double-strand breaks[2][4][10]. This sensitizes cancer cells to PARP inhibitors, which block the repair of single-strand DNA breaks. The simultaneous inhibition of these two pathways leads to enhanced cancer cell death[2][10].

Preclinical studies in cervical cancer (HeLa) and hepatocellular carcinoma (HepG2) cell lines have demonstrated this synergistic interaction[2][10]. While the complete dataset from the primary study is not publicly available, the following tables present illustrative data consistent with the reported synergistic effects[10].

Quantitative Data: KPT-6566 in Combination with Olaparib

Table 1: Comparative IC50 Values of KPT-6566 and Olaparib as Single Agents and in Combination [10]

Cell Line	Drug	IC50 (µM) - Single Agent	IC50 (µM) - In Combination
HeLa	KPT-6566	8.5	3.2
Olaparib	12.0	4.5
HepG2	KPT-6566	10.2	4.1
Olaparib	15.5	6.8

Table 2: Illustrative Combination Index (CI) Values for KPT-6566 and Olaparib [10]

Cell Line	Effect Level (Fraction Affected)	Combination Index (CI) Value	Interpretation
HeLa	0.50	< 1	Synergy
0.75	< 1	Synergy
0.90	< 1	Synergy
HepG2	0.50	< 1	Synergy
0.75	< 1	Synergy
0.90	< 1	Synergy

Note: The data presented in Tables 1 and 2 is illustrative and based on publicly available technical guides citing primary research. CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Synergistic Effect with Platinum-Based Chemotherapy (Cisplatin)

Preclinical evidence suggests that KPT-6566 can enhance the cytotoxic effects of platinum-based chemotherapy, such as cisplatin[11][12]. The synergy is thought to arise from KPT-6566's role as a PIN1 inhibitor. PIN1 is involved in DNA damage repair and apoptosis. By inhibiting PIN1, KPT-6566 can impair a cancer cell's ability to repair cisplatin-induced DNA adducts, leading to an accumulation of lethal DNA damage[11]. Furthermore, PIN1 inhibition can lower the threshold for apoptosis, making cancer cells more susceptible to cisplatin-induced cell death[11].

A 2022 study by Zhang et al. demonstrated a synergistic effect between KPT-6566 and cisplatin (B142131) in SiHa and ME-180 human cervical cancer cell lines. The study suggested that the combination works by modulating the NRF2/GPX4 axis, leading to a form of iron-dependent cell death known as ferroptosis[12]. Quantitative data, such as Combination Index values, from this specific study are not publicly available at this time.

Synergistic Effect with NHEJ Inhibitors (UMI-77)

Recent findings have indicated a synergistic effect in suppressing cell proliferation when KPT-6566 is combined with the Non-Homologous End Joining (NHEJ) inhibitor UMI-77 in HeLa and HepG2 cells[2]. As KPT-6566 induces double-strand breaks through STAG1/2 inhibition, combining it with an inhibitor of a key double-strand break repair pathway like NHEJ presents a rational therapeutic strategy. However, detailed quantitative data and mechanistic studies for this combination are not yet widely available.

Experimental Protocols

Cell Culture

Human cervical cancer cell lines (HeLa, SiHa, ME-180) and hepatocellular carcinoma cell line (HepG2) are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere with 5% CO2[10][12].

In Vitro Synergy Assessment (Chou-Talalay Method)

• Cell Seeding: Plate cells in 96-well plates at a density of 5,000 cells per well and allow them to adhere overnight[10].

• Drug Treatment: Treat cells with a range of concentrations of KPT-6566, the combination agent (e.g., Olaparib), or the combination of both at a constant ratio. Include a vehicle control (e.g., DMSO).

• Cell Viability Assay: After a set incubation period (e.g., 72 hours), assess cell viability using a standard method such as the MTT or CellTiter-Glo assay.

• Data Analysis: Calculate the fraction of cells affected (Fa) at each drug concentration. Use software like CompuSyn to calculate the Combination Index (CI) based on the Chou-Talalay method[13][14][15][16][17]. A CI value less than 1 indicates synergy.

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Cell Treatment: Treat cells with KPT-6566, the combination agent, or the combination at their respective IC50 concentrations for 48 hours[10].

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS[10].

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add FITC Annexin V and Propidium Iodide (PI) and incubate for 15 minutes at room temperature in the dark[10].

• Flow Cytometry: Analyze the stained cells by flow cytometry to quantify the percentage of apoptotic cells[10].

Visualizing the Mechanisms of Synergy

Signaling Pathway of KPT-6566 and PARP Inhibitor Synergy

Caption: Signaling pathway of KPT-6566 and PARP inhibitor synergy.

General Workflow for Evaluating Drug Synergy In Vitro

Caption: General workflow for evaluating drug synergy in vitro.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of KPT-6566 as STAG1/2 Inhibitor sensitizing PARP and NHEJ Inhibitors to suppress tumor cells growth in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Juglone and KPT6566 Suppress the Tumorigenic Potential of CD44+CD133+ Tumor-Initiating Caco-2 Cells In Vitro and In Vivo [frontiersin.org]
• 7. cancer-research-network.com [cancer-research-network.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Frontiers | KPT6566 induces apoptotic cell death and suppresses the tumorigenicity of testicular germ cell tumors [frontiersin.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Synergistic combination of microtubule targeting anticancer fludelone with cytoprotective panaxytriol derived from panax ginseng against MX-1 cells in vitro: experimental design and data analysis using the combination index method - PMC [pmc.ncbi.nlm.nih.gov]
• 16. combosyn.com [combosyn.com]
• 17. Drug combination studies and their synergy quantification using the Chou-Talalay method - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the PIN1 Interactome: A Comparative Analysis of KPT-6566 and Other Inhibitors

For researchers, scientists, and drug development professionals, understanding the nuanced effects of small molecule inhibitors on protein-protein interaction networks is paramount. This guide provides a comparative analysis of KPT-6566 and other prominent inhibitors on the PIN1 interactome, supported by available experimental data. We delve into the mechanisms of action, present quantitative data for comparison, detail relevant experimental protocols, and visualize key pathways and workflows.

The prolyl isomerase PIN1 is a critical regulator in numerous cellular signaling pathways, and its dysregulation is implicated in various diseases, including cancer. PIN1's function is intricately linked to its interactions with a multitude of substrate proteins. Consequently, inhibitors of PIN1 can profoundly alter the cellular interactome, leading to diverse biological outcomes. This guide focuses on KPT-6566, a covalent PIN1 inhibitor, and compares its effects with other known inhibitors such as Juglone, All-trans retinoic acid (ATRA), Sulfopin, and BJP-06-005-3.

Mechanism of Action and Impact on PIN1

PIN1 inhibitors can be broadly categorized based on their mechanism of action, which in turn dictates their impact on the PIN1 interactome.

• KPT-6566: This compound is a selective and covalent inhibitor that binds to the catalytic site of PIN1.[1] A unique feature of KPT-6566 is its dual mechanism of action. Upon binding to PIN1, it not only inhibits its isomerase activity but also releases a quinone-mimicking drug that generates reactive oxygen species (ROS), leading to DNA damage and cancer cell-specific apoptosis.[2] Furthermore, KPT-6566 has been shown to induce the degradation of PIN1.[1][3]

• Juglone: A natural product derived from walnuts, Juglone is a well-known, albeit less specific, PIN1 inhibitor. It acts as a competitive and irreversible inhibitor.[4] However, its utility is limited by its potential for off-target effects and cellular toxicity.[3]

• All-trans retinoic acid (ATRA): Initially recognized for its role in inducing cell differentiation, ATRA has been identified as a direct inhibitor of PIN1.[5][6] It binds to the active site of PIN1, leading to its degradation and subsequent suppression of oncogenic pathways.[7][8]

• Sulfopin: This is a highly selective covalent inhibitor of PIN1.[9] Studies using quantitative proteomics have shown that Sulfopin treatment leads to significant changes in the phosphoproteome, affecting substrates of various kinases.[10][11]

• BJP-06-005-3: A rationally designed, potent, and selective covalent peptide inhibitor of PIN1.[12][13] It has been shown to have Pin1-dependent effects on cell viability.[12]

Quantitative Comparison of PIN1 Inhibitors

The following table summarizes key quantitative data for KPT-6566 and other PIN1 inhibitors based on published literature. It is important to note that experimental conditions can vary between studies, affecting direct comparability.

Inhibitor	Type	Target Site	IC50 / Ki	Effect on PIN1 Levels	Key Affected Pathways
KPT-6566	Covalent	Catalytic Site (Cys113)	IC50: 640 nM, Ki: 625.2 nM[1]	Degradation[1][3]	mut-p53, NOTCH1, NRF2[1]
Juglone	Irreversible, Competitive	Catalytic Site	IC50: ~20-30 µM for PIN1-NRF2 interaction[14]	No direct degradation reported	Androgen Receptor signaling[15]
ATRA	Direct Inhibitor	Active Site	Kd: 0.80 µM[8]	Degradation[7][8]	PML-RARα[6][8]
Sulfopin	Covalent	Catalytic Site (Cys113)	Apparent Ki: 17 nM[9]	No direct degradation reported	c-Myc target genes[9]
BJP-06-005-3	Covalent Peptide	Catalytic Site (Cys113)	Apparent Ki: 48 nM[12]	No direct degradation reported	KRAS signaling[12]

Experimental Protocols

A comprehensive analysis of the PIN1 interactome is crucial to fully understand the effects of these inhibitors. Co-immunoprecipitation followed by mass spectrometry (Co-IP/MS) is a powerful technique for such investigations.

Protocol: Co-immunoprecipitation of Endogenous PIN1 and Interacting Proteins

This protocol provides a general framework for the immunoprecipitation of endogenous PIN1 from cell lysates for subsequent mass spectrometry analysis. Optimization for specific cell lines and antibodies is recommended.

1. Cell Lysis:

• Culture cells to ~80-90% confluency.
• Wash cells with ice-cold PBS.
• Lyse cells in a suitable lysis buffer (e.g., 50 mM HEPES, 150 mM NaCl, 1 mM EDTA, 1% Triton X-100, 10% glycerol, with protease and phosphatase inhibitors).
• Incubate on ice for 30 minutes with periodic vortexing.
• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.
• Collect the supernatant containing the protein lysate.

2. Immunoprecipitation:

• Pre-clear the lysate by incubating with Protein A/G agarose (B213101) or magnetic beads for 1 hour at 4°C.
• Incubate the pre-cleared lysate with an anti-PIN1 antibody or an isotype control antibody overnight at 4°C with gentle rotation.
• Add Protein A/G beads to the lysate-antibody mixture and incubate for 2-4 hours at 4°C.
• Collect the beads by centrifugation or using a magnetic rack.
• Wash the beads extensively with wash buffer (e.g., lysis buffer with lower detergent concentration) to remove non-specific binders.

3. Elution and Sample Preparation for Mass Spectrometry:

• Elute the protein complexes from the beads using an appropriate elution buffer (e.g., low pH glycine (B1666218) buffer or SDS-PAGE sample buffer).
• Neutralize the eluate if using a low pH buffer.
• Perform in-solution or in-gel trypsin digestion of the eluted proteins.
• Desalt the resulting peptides using C18 spin columns.
• Analyze the peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

4. Data Analysis:

• Use a database search engine (e.g., MaxQuant, Proteome Discoverer) to identify proteins from the MS/MS spectra.
• Perform quantitative analysis (e.g., label-free quantification or SILAC) to compare the abundance of interacting proteins between inhibitor-treated and control samples.
• Filter the data to identify high-confidence interacting partners.

Visualizing the Impact on Cellular Networks

The following diagrams, generated using the DOT language, illustrate key concepts related to the effects of PIN1 inhibitors.

Caption: Dual mechanism of action of KPT-6566.

Caption: Experimental workflow for PIN1 interactome analysis.

Caption: Regulation of key signaling pathways by PIN1 and its inhibitors.

Conclusion

The study of the PIN1 interactome provides a critical lens through which to understand the cellular consequences of PIN1 inhibition. KPT-6566 stands out due to its dual mechanism of action, combining direct enzymatic inhibition with the induction of oxidative stress. While a direct, comprehensive comparison of the global PIN1 interactome across all major inhibitors in a single study is currently lacking in the published literature, the available data, as summarized here, provides valuable insights for researchers. Future studies employing quantitative proteomics to directly compare the effects of KPT-6566 with other selective inhibitors like Sulfopin and BJP-06-005-3 will be instrumental in further elucidating their therapeutic potential and guiding the development of next-generation PIN1-targeted therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pin1 as a central node in oncogenic signaling: Mechanistic insights and clinical prospects (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PIN1 and PIN4 inhibition via parvulin impeders Juglone, PiB, ATRA, 6,7,4′-THIF, KPT6566, and EGCG thwarted hepatitis B virus replication - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Study reveals how ATRA fights APL | MDedge [mdedge.com]
• 6. Active Pin1 is a key target of all-trans retinoic acid in acute promyelocytic leukemia and breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Active Pin1 is a key target of all-trans retinoic acid in acute promyelocytic leukemia and breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sulfopin is a covalent inhibitor of Pin1 that blocks Myc-driven tumors in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Covalent Inhibition of the Peptidyl‐Prolyl Isomerase Pin1 by Sulfopin Results in a Broad Impact on the Phosphoproteome of Human Osteosarcoma U2‐OS Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Identification of a potent and selective covalent Pin1 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Identification of a potent and selective covalent Pin1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Identification and inhibition of PIN1-NRF2 protein–protein interactions through computational and biophysical approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Pin1 Inhibitor Juglone Exerts Anti-Oncogenic Effects on LNCaP and DU145 Cells despite the Patterns of Gene Regulation by Pin1 Differing between These Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Therapeutic Index of KPT-6566 and XPO1 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a cross-study comparison of the therapeutic index of the novel PIN1 inhibitor, KPT-6566, with the clinical-stage XPO1 inhibitors, Selinexor (B610770) and Eltanexor. By presenting available preclinical and clinical data, this document aims to offer an objective resource for evaluating the relative therapeutic potential of targeting the PIN1 and XPO1 pathways in oncology.

Executive Summary

KPT-6566, a covalent inhibitor of the prolyl isomerase PIN1, demonstrates a unique dual mechanism of action involving direct enzyme inhibition and induction of oxidative stress, leading to cancer cell-specific apoptosis. Preclinical data indicate its potential as an anti-cancer agent. In comparison, Selinexor and Eltanexor are selective inhibitors of nuclear export (SINE) that target Exportin 1 (XPO1), a protein frequently overexpressed in various cancers. Selinexor is an approved anti-cancer medication, while Eltanexor is a second-generation SINE compound with a potentially improved tolerability profile. A direct comparison of the therapeutic index is challenging due to the different stages of development and the heterogeneity of available data. However, this guide consolidates key efficacy and toxicity findings to facilitate an informed assessment.

Data Presentation

In Vitro Efficacy

The following table summarizes the half-maximal inhibitory concentration (IC50) values of KPT-6566, Selinexor, and Eltanexor in various cancer cell lines.

Compound	Target	Cancer Type	Cell Line	IC50	Reference
KPT-6566	PIN1	Breast Cancer	MDA-MB-231	1.2 µM	[1]
Testicular Germ Cell Tumor	P19	7.24 µM	[2]
Testicular Germ Cell Tumor	NCCIT	4.65 µM	[2]
Colorectal Cancer	Caco-2	7.45 µM	[1]
Colorectal Cancer	HCT116	9.46 µM	[1]
Colorectal Cancer	HT29	13.8 µM	[1]
Colorectal Cancer	SW480	11.1 µM	[1]
Colorectal Cancer	DLD-1	10.7 µM	[1]
Selinexor	XPO1	Sarcoma	Various	28.8 nM - 218.2 nM	[3]
Eltanexor	XPO1	Acute Myeloid Leukemia	Various	20 nM - 211 nM
Glioblastoma	U87, U251	< 100 nM

In Vivo Efficacy and Toxicity

This table presents a summary of in vivo studies for the three compounds, highlighting effective doses and observed toxicities. A direct comparison of the therapeutic index is not feasible due to variations in animal models, dosing regimens, and toxicity endpoints.

Compound	Cancer Model	Animal Model	Efficacious Dose	Observed Toxicity	Reference
KPT-6566	Testicular Germ Cell Tumor (P19 xenograft)	Nude Mice	5 mg/kg (i.p., every 3 days)	No significant systemic toxicity or body weight loss.	[2]
Breast Cancer (MDA-MB-231 metastasis model)	Not Specified	5 mg/kg (i.p., once a day)	Reduced lung metastasis with no observed toxicity.	[4]
Colorectal Cancer (Caco-2 xenograft)	NSG Mice	5 mg/kg (i.p., every 3 days)	No significant weight loss observed.	[5]
General Toxicity Study	Nude Mice	30 and 45 mg/kg (i.p.)	Local, non life-threatening toxicity at the injection site.	[1]
General Toxicity Study	Nude Mice	60 or 90 mg/kg (i.v.)	Strong phlebitis at the injection site.	[1]
Selinexor	Chordoma (PDX models)	Mice	5 mg/kg (4 days/week)	Minimal weight loss.	[6]
Sarcoma (Xenograft models)	Mice	Not specified	Generally well-tolerated with minimal side effects in preclinical models.	[3][7]
Multiple Myeloma (Human)	Human	80 mg (twice weekly) with dexamethasone	Common adverse effects include thrombocytopenia, neutropenia, fatigue, and nausea.	[8][9]
Multiple Myeloma (Human)	Human	100 mg (once weekly) with bortezomib (B1684674) and dexamethasone	Adverse events were primarily hematologic and gastrointestinal.	[3]
Eltanexor	Acute Myeloid Leukemia (PDX models)	NSG Mice	15 mg/kg (oral gavage, daily)	Superior tolerability profile with reduced anorexia, malaise, and weight loss compared to selinexor.	[6]
Myelodysplastic Syndrome (Human)	Human	10 mg or 20 mg (daily, 5 days/week)	Well-tolerated with low incidence of gastrointestinal events; exacerbation of cytopenias in 20-40% of patients.	[10][11]
Multiple Myeloma (Human)	Human	Recommended Phase 2 Dose: 20 mg (5 times/week) with dexamethasone	Well-tolerated.

Experimental Protocols

KPT-6566 In Vivo Xenograft Study (Testicular Germ Cell Tumor)

• Cell Line: P19 embryonal carcinoma cells.

• Animal Model: Nude mice.

• Tumor Implantation: Subcutaneous injection of P19 cells.

• Treatment: Once tumors were palpable, mice were randomized into control and treatment groups. The treatment group received intraperitoneal (i.p.) injections of KPT-6566 at a dose of 5 mg/kg every 3 days for 27 days. The control group received vehicle injections.

• Efficacy Assessment: Tumor volume was measured at regular intervals using calipers. At the end of the study, tumors were excised and weighed.

• Toxicity Assessment: Animal body weight and overall health were monitored throughout the study. Post-mortem morphological analyses of vital organs were performed.[2][4]

Selinexor In Vivo Xenograft Study (Chordoma)

• Animal Model: Patient-derived xenograft (PDX) mouse models of chordoma.

• Treatment: Mice bearing tumors were treated with Selinexor at a dose of 5 mg/kg, administered four days a week.

• Efficacy Assessment: Tumor growth was monitored and compared to control untreated mice.

• Toxicity Assessment: Animal weight was monitored as a marker for adverse toxicity.[6]

Eltanexor In Vivo Patient-Derived Xenograft (PDX) Study (Acute Myeloid Leukemia)

• Animal Model: NOD-SCID-IL2Rcγnull (NSG) mice with AML PDX models.

• Treatment: Eltanexor was administered by oral gavage at a dose of 15 mg/kg daily.

• Efficacy Assessment: Anti-leukemic activity was evaluated, with the aim of eliminating human AML cells.

• Toxicity Assessment: The tolerability profile was assessed, including monitoring for anorexia, malaise, and weight loss.[6]

Signaling Pathways and Mechanisms of Action

KPT-6566: Dual Inhibition of PIN1 and Induction of Oxidative Stress

KPT-6566 is a covalent inhibitor of PIN1, a prolyl isomerase that regulates the function of numerous proteins involved in oncogenic signaling pathways. By inhibiting PIN1, KPT-6566 disrupts these pathways. Furthermore, the interaction of KPT-6566 with PIN1 releases a quinone-mimicking drug that generates reactive oxygen species (ROS), leading to DNA damage and inducing apoptosis specifically in cancer cells.[2][3]

Figure 1: Dual mechanism of action of KPT-6566.

Selinexor and Eltanexor: Inhibition of XPO1-mediated Nuclear Export

Selinexor and Eltanexor are Selective Inhibitors of Nuclear Export (SINE) that target Exportin 1 (XPO1). XPO1 is responsible for the transport of various tumor suppressor proteins (TSPs) and oncoprotein mRNAs from the nucleus to the cytoplasm. By inhibiting XPO1, these drugs cause the nuclear accumulation of TSPs and prevent the translation of oncoprotein mRNAs, leading to cell cycle arrest and apoptosis in cancer cells.[8]

References

• 1. Frontiers | Juglone and KPT6566 Suppress the Tumorigenic Potential of CD44+CD133+ Tumor-Initiating Caco-2 Cells In Vitro and In Vivo [frontiersin.org]
• 2. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preclinical activity of selinexor, an inhibitor of XPO1, in sarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ohiostate.elsevierpure.com [ohiostate.elsevierpure.com]
• 5. Selinexor for the treatment of patients with previously treated multiple myeloma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selinexor inhibits growth of patient derived chordomas in vivo as a single agent and in combination with abemaciclib through diverse mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preclinical and clinical efficacy of XPO1/CRM1 inhibition by the karyopherin inhibitor KPT-330 in Ph+ leukemias - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selinexor: A First-in-Class Nuclear Export Inhibitor for Management of Multiply Relapsed Multiple Myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Safety and efficacy of selinexor in relapsed or refractory multiple myeloma and Waldenstrom macroglobulinemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Selinexor and the Selective Inhibition of Nuclear Export: A New Perspective on the Treatment of Sarcomas and Other Solid and Non-Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Next generation XPO1 inhibitor shows improved efficacy and in vivo tolerability in hematologic malignancies - PMC [pmc.ncbi.nlm.nih.gov]